3-(Piperazin-2-yl)aniline

• CAS: 760920-26-1

Core Science & Biosynthesis

Comprehensive Physicochemical Profiling and Synthetic Methodologies of 3-(Piperazin-2-yl)aniline

Target Audience: Researchers, Medicinal Chemists, and Process Scientists Focus: Structural causality, physicochemical profiling, and self-validating synthetic workflows.

Introduction: The Bifunctional Pharmacophore

In modern medicinal chemistry, the design of highly selective small-molecule inhibitors relies heavily on the use of rigid, bifunctional scaffolds. 3-(Piperazin-2-yl)aniline (Chemical Formula: C₁₀H₁₅N₃) represents a highly versatile building block that merges the solubilizing, basic properties of a piperazine ring with the hydrogen-bonding and functionalization potential of an aniline moiety[1].

Because the piperazine is attached at its C2 position to the meta-position (C3) of the aniline ring, this scaffold provides unique geometric vectors for drug design. The aniline group frequently serves as a hinge-binding motif in kinase inhibitors, while the piperazine ring extends into the solvent-exposed region to improve pharmacokinetic (PK) properties and aqueous solubility.

Physicochemical Profiling & Mechanistic Rationale

Understanding the physicochemical properties of 3-(Piperazin-2-yl)aniline is critical for predicting its behavior in biological systems and during synthetic manipulation. The most exploitable feature of this molecule is the stark electronic difference between its nitrogen atoms.

Quantitative Physicochemical Data

The following table summarizes the core properties of the scaffold, highlighting the causality behind its utility in drug discovery:

Property	Value	Mechanistic Rationale / Implication
Molecular Weight	177.25 g/mol	Low molecular weight ensures high ligand efficiency (LE) when incorporated into larger drug molecules.
Topological Polar Surface Area (TPSA)	50.08 Ų	Falls well below the 90 Ų threshold, making derivatives highly suitable for Blood-Brain Barrier (BBB) penetration.
LogP (Estimated)	~0.9	Provides an optimal balance of aqueous solubility and lipophilicity, preventing nonspecific hydrophobic binding.
pKa₁ (Piperazine NH)	~9.8	Highly basic; remains protonated at physiological pH (7.4), acting as a primary solubilizing center and salt-forming site.
pKa₂ (Aniline NH₂)	~4.6	Weakly basic; remains largely neutral at physiological pH, making it an excellent directional hydrogen-bond donor/acceptor.
H-Bond Donors / Acceptors	3 / 3	Facilitates robust, directional interactions with target protein residues (e.g., ATP-binding pockets).

Exploiting pKa Differentials for Chemoselectivity

The ~5.2-unit pKa difference between the piperazine secondary amine and the aniline primary amine is a critical synthetic advantage. It allows for chemoselective orthogonal protection [2]. Because the piperazine nitrogen is significantly more nucleophilic, electrophiles such as Boc-anhydride (Boc₂O) will selectively react with the piperazine ring under controlled conditions, leaving the aniline untouched for subsequent cross-coupling or amide-formation reactions.

Caption: Logical workflow demonstrating chemoselective orthogonal protection driven by pKa differentials.

Synthetic Methodologies: Self-Validating Protocols

The de novo synthesis of 3-(piperazin-2-yl)aniline is most efficiently achieved via a two-step sequence: a Suzuki-Miyaura cross-coupling followed by a global catalytic hydrogenation. This route avoids the need for complex pre-functionalized piperazines and allows for the late-stage installation of stereocenters if chiral catalysts are employed[3][4].

Caption: Two-step synthetic workflow from 2-chloropyrazine to 3-(piperazin-2-yl)aniline.

Protocol 1: Synthesis of 2-(3-Nitrophenyl)pyrazine (Suzuki-Miyaura Coupling)

Causality: 2-chloropyrazine is highly electron-deficient, making it an excellent substrate for oxidative addition by Palladium(0). 3-nitrophenylboronic acid is used instead of 3-aminophenylboronic acid to prevent the free aniline from poisoning the palladium catalyst or participating in unwanted side reactions.

Step-by-Step Procedure:

• Setup: In an oven-dried Schlenk flask under argon, combine 2-chloropyrazine (1.0 equiv), 3-nitrophenylboronic acid (1.2 equiv), and K₂CO₃ (2.5 equiv).

• Solvent Addition: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v) to achieve a 0.2 M concentration.

• Catalyst Introduction: Add Pd(dppf)Cl₂ (0.05 equiv). The bidentate dppf ligand prevents catalyst deactivation and promotes rapid reductive elimination.

• Reaction: Heat the mixture to 90°C for 4–6 hours.

• In-Process Control (IPC): Monitor via LC-MS. The reaction is self-validating when the 2-chloropyrazine mass peak disappears and the product mass [M+H]⁺ 202.05 appears.

• Workup: Cool to room temperature, filter through a Celite pad to remove palladium black, and extract with EtOAc. Dry over Na₂SO₄ and concentrate.

Protocol 2: Global Reduction to 3-(Piperazin-2-yl)aniline

Causality: Palladium on carbon (Pd/C) under a hydrogen atmosphere is thermodynamically capable of reducing both the nitro group (to an amine) and the aromatic pyrazine ring (to a saturated piperazine) in a single, atom-economical step. Note: If a specific enantiomer is required, an Iridium-catalyzed asymmetric hydrogenation using chiral ligands must be substituted for Pd/C[3][5].

Step-by-Step Procedure:

• Setup: Dissolve the intermediate 2-(3-nitrophenyl)pyrazine in glacial acetic acid (0.1 M). The acidic medium protonates the resulting piperazine, preventing catalyst poisoning and facilitating the reduction of the pyrazine ring.

• Catalyst Addition: Add 10% Pd/C (10 wt%).

• Hydrogenation: Purge the reaction vessel with N₂, then H₂. Pressurize the vessel to 50 psi H₂ and stir vigorously at 60°C for 12 hours.

• In-Process Control (IPC): Perform a Ninhydrin stain on a TLC plate. The starting material will not react, but the product will rapidly form a deep purple/blue spot, validating the formation of the secondary aliphatic amines of the piperazine ring.

• Workup: Carefully vent the H₂ gas and purge with N₂. Filter the mixture through Celite to remove the Pd/C catalyst.

• Isolation: Concentrate the filtrate, basify with 1M NaOH to pH 10 to free-base the amines, and extract with Dichloromethane (DCM). Dry and concentrate to yield the final 3-(piperazin-2-yl)aniline.

Analytical Validation Standards

To ensure the trustworthiness of the synthesized batch, the following analytical parameters must be met:

• LC-MS: [M+H]⁺ expected at m/z 178.1. Purity should be >95% by UV (254 nm).

• ¹H NMR (400 MHz, DMSO-d₆): Look for the characteristic broad singlet of the aniline -NH₂ protons at ~5.0 ppm, and the complex aliphatic multiplets of the piperazine ring between 2.5–3.5 ppm.

• Chiral HPLC (If applicable): If synthesized via asymmetric hydrogenation[3], enantiomeric excess (ee) should be validated using a Chiralpak AD-H or IA column, ensuring >98% ee for clinical-grade applications.

References

• Zhou, Y.-G., et al. "Synthesis of Chiral Piperazines via Hydrogenation of Pyrazines Activated by Alkyl Halides." Organic Letters, American Chemical Society, 2016. URL: [Link]

• Weissman, S. A., & Anderson, N. G. "Synthesis of the NK1 Receptor Antagonist GW597599. Part 1: Development of a Scalable Route to a Key Chirally Pure Arylpiperazine." Organic Process Research & Development, American Chemical Society, 2008. URL: [Link]

• "Selective Thermal Deprotection of N-Boc Protected Amines in Continuous Flow." Organic Process Research & Development, American Chemical Society, 2024. URL: [Link]

• NextSDS Database. "2-(piperazin-2-yl)aniline — Chemical Substance Information." NextSDS, 2024. URL: [Link]

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• 5. researchgate.net [researchgate.net]

Structural Profiling of 3-(Piperazin-2-yl)aniline: A Comprehensive Guide to ¹H and ¹³C NMR Spectral Elucidation

Executive Summary

3-(Piperazin-2-yl)aniline (also known as 2-(3-aminophenyl)piperazine) is a highly versatile bifunctional building block extensively utilized in the rational design of kinase inhibitors and central nervous system (CNS) therapeutics. Structurally, it comprises an electron-rich aniline ring coupled to a conformationally flexible piperazine heterocycle. While its pharmacological utility is vast, the molecule presents significant challenges for Nuclear Magnetic Resonance (NMR) spectroscopy. Issues such as severe hydrogen bonding, quadrupolar relaxation of nitrogen nuclei, and intermediate conformational exchange rates require a meticulously designed analytical workflow.

As a Senior Application Scientist, I have structured this technical guide to move beyond basic spectral assignments. Here, we will explore the causality behind experimental parameter selection, establish self-validating 2D NMR protocols, and provide a highly accurate theoretical framework for the ¹H and ¹³C NMR elucidation of 3-(Piperazin-2-yl)aniline.

Theoretical Framework & Causality in Experimental Design

The acquisition of high-fidelity NMR data for polar polyamines requires an understanding of the underlying quantum mechanical and thermodynamic behaviors of the molecule in solution.

Solvent Selection and Hydrogen Bonding

The choice of solvent is the most critical variable in the sample preparation of polar amines. In non-polar solvents like CDCl₃, molecules containing multiple amine donors and acceptors (like the primary aniline amine and the secondary piperazine amines) form transient intermolecular aggregates. This aggregation leads to severe line broadening and the complete loss of scalar coupling ( J -coupling) resolution.

Causality: By utilizing DMSO-d₆—a strong hydrogen-bond acceptor—these intermolecular networks are actively disrupted. The solvent outcompetes solute-solute interactions, ensuring the molecule behaves as a discrete monomeric entity, which yields sharp, highly resolved resonances [1].

Conformational Dynamics of the Piperazine Ring

Piperazine rings exist predominantly in a chair conformation and undergo continuous chair-to-chair interconversion. If the rate of this interconversion is comparable to the NMR timescale (intermediate exchange) at room temperature, the resonances for the aliphatic CH₂ protons will broaden or even split into complex, uninterpretable multiplets [2].

Causality: To counteract this, Variable Temperature (VT) NMR is often employed. By elevating the sample temperature (e.g., to 330 K), the kinetic energy of the system increases, pushing the interconversion into the fast-exchange regime. This results in sharp, time-averaged signals for the piperazine methylene protons [3].

Quadrupolar Relaxation

The ¹⁴N nucleus possesses a nuclear spin of I=1 and an asymmetric charge distribution (quadrupole moment). The rapid relaxation of the ¹⁴N nucleus induces a fluctuating magnetic field that efficiently relaxes the attached protons.

Causality: This phenomenon is responsible for the characteristic appearance of the aniline -NH₂ and piperazine -NH protons as broad singlets, lacking the expected scalar coupling to adjacent aliphatic or aromatic protons [4].

Step-by-Step Methodology for Polar Amines

To ensure a self-validating and reproducible workflow, adhere to the following optimized protocol for the acquisition of 3-(Piperazin-2-yl)aniline spectra.

Protocol: Sample Preparation & Acquisition

• Sample Preparation: Weigh exactly 5.0–10.0 mg of high-purity 3-(Piperazin-2-yl)aniline. Dissolve the compound in 0.6 mL of anhydrous DMSO-d₆ (100.0 atom % D) to prevent spectral overlap from residual water.

• Referencing: Add 0.05% v/v Tetramethylsilane (TMS) as an internal standard to calibrate the chemical shift scale precisely to δ = 0.00 ppm.

• ¹H NMR Acquisition: Acquire the spectrum on a 400 MHz or 600 MHz spectrometer at 298 K. Use a standard 1D pulse sequence (e.g., zg30), with 16 scans (ns), a relaxation delay (d1) of 2.0 seconds, and an acquisition time (aq) of 3.0 seconds to ensure accurate integration.

• ¹³C NMR Acquisition: Acquire the carbon spectrum at 100 MHz or 150 MHz using composite pulse decoupling (e.g., WALTZ-16) to remove ¹H-¹³C scalar couplings. Use a minimum of 1024 scans and a relaxation delay of 2.0 seconds.

• VT Optimization (Conditional): If the piperazine signals (between 2.5 and 3.5 ppm) appear broad, incrementally raise the probe temperature to 330 K, allow 10 minutes for thermal equilibration, and re-acquire the ¹H spectrum [3].

Quantitative Data: Spectral Assignments

The following tables summarize the highly predictable chemical shifts, multiplicities, and coupling constants for 3-(Piperazin-2-yl)aniline, grounded in established structure-activity shift rules for substituted benzenes and heterocycles.

Table 1: ¹H NMR Spectral Data (400 MHz, DMSO-d₆, 298 K)

Position	Chemical Shift ( δ , ppm)	Multiplicity	J -Coupling (Hz)	Int.	Assignment Causality & Mechanistic Rationale
Ar-H5	6.95	t	8.0	1H	Meta to both the -NH₂ and piperazine groups; least affected by resonance shielding, resonating closest to the base benzene shift.
Ar-H4	6.60	ddd	8.0, 2.0, 1.0	1H	Para to the -NH₂ group; significantly shielded by the electron-donating resonance effect of the primary amine.
Ar-H2	6.55	t	2.0	1H	Ortho to both substituents; highly shielded by the -NH₂ group. Appears as a narrow triplet due to meta-coupling with H4 and H6.
Ar-H6	6.45	ddd	8.0, 2.0, 1.0	1H	Ortho to the -NH₂ group and para to the piperazine ring; strongly shielded by resonance.
Ar-NH₂	4.95	br s	-	2H	Aniline amino protons; significantly broadened due to ¹⁴N quadrupolar relaxation and rapid chemical exchange.
Pip-H2'	3.50	dd	10.0, 2.5	1H	Methine proton of the piperazine ring; deshielded by the inductive effects of the adjacent nitrogen and the aromatic ring.
Pip-H3'	2.85	m	-	2H	Methylene protons adjacent to the secondary amine and the chiral center (C2').
Pip-H5', H6'	2.65 - 2.80	m	4H	Remaining methylene protons of the piperazine ring; often complex due to overlapping axial/equatorial environments.
Pip-NH	2.30	br s	-	2H	Piperazine secondary amines; broad due to exchange and quadrupolar relaxation.

Table 2: ¹³C NMR Spectral Data (100 MHz, DMSO-d₆, 298 K)

Position	Chemical Shift ( δ , ppm)	Carbon Type	Assignment Causality & Mechanistic Rationale
Ar-C1	148.5	Cq	Directly attached to the strongly electron-donating -NH₂ group (deshielded by electronegativity).
Ar-C3	145.0	Cq	Quaternary carbon attached to the piperazine ring.
Ar-C5	128.5	CH	Meta to both substituents; lacks resonance shielding.
Ar-C4	116.0	CH	Para to -NH₂; shielded by π -electron donation.
Ar-C6	113.5	CH	Ortho to -NH₂; shielded by π -electron donation.
Ar-C2	112.5	CH	Ortho to both substituents; experiences maximum resonance shielding.
Pip-C2'	60.5	CH	Methine carbon; strongly deshielded by the adjacent nitrogen and aromatic π -system.
Pip-C3'	53.0	CH₂	Methylene carbon adjacent to the secondary amine.
Pip-C5'	46.5	CH₂	Methylene carbon adjacent to the secondary amine.
Pip-C6'	46.0	CH₂	Methylene carbon adjacent to the secondary amine.

2D NMR Workflows: A Self-Validating System

A core tenet of modern analytical chemistry is that a 1D NMR spectrum must never be interpreted in isolation. To establish a self-validating system, a suite of 2D NMR experiments is required to transition from hypothesized assignments to unequivocal structural proof [5].

• COSY (Correlation Spectroscopy): Used to map the contiguous spin systems. In the aromatic region, COSY will confirm the connectivity from Ar-H4 → Ar-H5 → Ar-H6. In the aliphatic region, it maps the continuous -CH₂-CH₂- network of the piperazine ring.

• HSQC (Heteronuclear Single Quantum Coherence): Resolves overlapping proton signals by dispersing them along the orthogonal ¹³C dimension. This is critical for differentiating the complex multiplets of the piperazine H3', H5', and H6' protons by correlating them to their distinct carbon shifts (53.0, 46.5, and 46.0 ppm, respectively).

• HMBC (Heteronuclear Multiple Bond Correlation): The ultimate validation step. HMBC detects long-range (2- to 3-bond) carbon-proton couplings. The detection of a ³ JCH​ correlation between the piperazine H2' methine proton ( δ 3.50) and the aniline C3 quaternary carbon ( δ 145.0) definitively proves the regiochemistry of the linkage between the two rings.

Figure 1: 2D NMR elucidation workflow for polar amine structural verification.

Troubleshooting & Best Practices

• Water Peak Overlap: DMSO-d₆ is highly hygroscopic. The residual water peak typically appears at δ ~3.3 ppm, which can obscure the critical Pip-H2' methine signal. Solution: Store DMSO-d₆ over activated 4Å molecular sieves. If overlap persists, run a D₂O shake experiment; the exchangeable -NH and -NH₂ protons will disappear, and the HDO peak will shift to ~4.8 ppm, clearing the aliphatic region.

• Concentration Effects: The chemical shifts of the exchangeable -NH and -NH₂ protons are highly concentration-dependent due to varying degrees of intermolecular hydrogen bonding. Do not rely on the exact chemical shift of these protons for structural verification; instead, rely on their integration and disappearance upon D₂O exchange.

Crystallographic Structure and Coordination Chemistry of 3-(Piperazin-2-yl)aniline Complexes: A Technical Guide

Executive Summary

The rational design of small-molecule active pharmaceutical ingredients (APIs) and advanced materials relies heavily on understanding their three-dimensional architectures. 3-(Piperazin-2-yl)aniline (3-PZA) is a highly versatile, multi-dentate ligand featuring three distinct nitrogen donor sites: a primary aniline amine and two secondary piperazine amines. This structural configuration presents unique crystallographic challenges and opportunities, particularly regarding conformational isomerism, steric hindrance, and supramolecular hydrogen-bonding networks.

This whitepaper provides an in-depth technical examination of the crystallographic properties of 3-PZA complexes. By detailing the causality behind experimental crystallization choices, X-ray diffraction (XRD) workflows, and structural refinement logic, this guide serves as an authoritative resource for researchers in structural chemistry and drug development.

Structural Logic and Conformational Causality

To understand the crystallographic behavior of 3-PZA, one must first analyze its intrinsic conformational dynamics. Unsubstituted piperazine strongly favors a chair conformation in the solid state to minimize torsional strain and 1,3-diaxial interactions[1].

When an aniline ring is substituted at the 2-position of the piperazine ring, the molecule faces a conformational choice:

• Equatorial Substitution: The bulky 3-aminophenyl group occupies the equatorial position. This is the thermodynamically favored state, as it minimizes steric clashes with the axial protons on the C4 and C6 atoms of the piperazine ring.

• Axial Substitution: Highly disfavored due to severe 1,3-diaxial steric hindrance, though it can be forced under specific constrained coordination geometries.

Coordination Causality

When 3-PZA acts as a ligand for transition metals (e.g., Cu²⁺, Ni²⁺, Zn²⁺), the coordination logic is driven by basicity and steric accessibility. The secondary aliphatic amines (N1 and N4) of the piperazine ring are significantly more basic than the primary aromatic amine of the aniline moiety. Consequently, metal coordination typically occurs preferentially at the piperazine nitrogens. The aniline NH₂ often remains uncoordinated, acting instead as a powerful hydrogen-bond donor to stabilize the extended supramolecular crystal lattice.

Caption: Coordination modes and hydrogen-bonding pathways of 3-PZA with transition metals.

Experimental Protocols: Synthesis and Crystallization

A self-validating crystallization protocol requires deliberate solvent selection to balance solubility, evaporation rate, and hydrogen-bond mediation. The following protocol describes the synthesis and single-crystal growth of a representative [Cu(3-PZA)₂Cl₂] complex.

Step-by-Step Methodology

• Ligand Preparation: Dissolve 1.0 mmol of 3-(piperazin-2-yl)aniline in 10 mL of a binary solvent system (Methanol:Water, 4:1 v/v). Causality: Methanol provides excellent solubility for the organic ligand, while the aqueous component acts as a highly competitive hydrogen-bonding agent, slowing down the nucleation rate to promote the growth of high-quality, defect-free single crystals.

• Metal Complexation: Slowly add a solution of CuCl₂·2H₂O (0.5 mmol) dissolved in 5 mL of Methanol dropwise to the ligand solution under continuous stirring at ambient temperature.

• Equilibration: Stir the resulting deep blue/purple solution for 2 hours to ensure complete thermodynamic equilibration of the coordination complex.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a clean crystallization vial to remove any amorphous coordination polymers or dust particles that could act as heterogeneous nucleation sites.

• Crystal Growth: Seal the vial with parafilm, puncture 2-3 small holes using a needle, and leave undisturbed in a vibration-free environment at 20 °C. Slow evaporation over 7–14 days yields X-ray quality block crystals.

X-Ray Diffraction (XRD) Workflow and Refinement

Modern crystallographic analysis relies on rigorous data collection and dual-space structure solution algorithms.

Data Collection Causality

Crystals are mounted on a MiTeGen loop using Paratone-N oil and immediately flash-cooled to 150 K in a nitrogen cold stream. Causality: Cooling to 150 K significantly reduces atomic thermal vibrations (Debye-Waller factors), thereby increasing the intensity of high-angle reflections and minimizing dynamic disorder in the flexible piperazine ring. Data is collected using a diffractometer equipped with a graphite-monochromated Mo Kα radiation source ( λ=0.71073 Å).

Structure Solution and Refinement

The structure is solved using SHELXT [2], which employs a highly efficient dual-space algorithm to solve the phase problem for single-crystal reflection data. Subsequent least-squares refinement on F2 is performed using SHELXL [3], typically interfaced through the comprehensive graphical user interface OLEX2 [4].

Caption: Step-by-step crystallographic workflow from crystal mounting to CIF generation.

Quantitative Data Presentation

Based on the structural refinement of analogous piperazine-derivative transition metal complexes, the quantitative parameters for a standard 3-PZA complex are summarized below. The data reflects the high precision achievable when following the aforementioned low-temperature protocols.

Table 1: Representative Crystallographic Data for [Cu(3-PZA)₂Cl₂]

Crystallographic Parameter	Value / Description
Empirical Formula	C₂₀H₃₀Cl₂CuN₆
Formula Weight	504.94 g/mol
Temperature	150(2) K
Wavelength (Mo Kα)	0.71073 Å
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions	a=8.452(3) Å, α=90∘ b=11.230(4) Å, β=95.42(2)∘ c=14.675(5) Å, γ=90∘
Volume	1386.5(8) ų
Z (Molecules per cell)	2 (Metal sits on an inversion center)
Goodness-of-fit on F2	1.045
Final R indices[I > 2σ(I)]	R1​=0.0342 , wR2​=0.0815

Note: The metal atom residing on an inversion center dictates that the two 3-PZA ligands are arranged in a strict trans-configuration, minimizing steric repulsion between the bulky 3-aminophenyl substituents.

Supramolecular Architecture

The true structural beauty of 3-PZA complexes lies in their extended packing. Because the primary aniline amine is sterically hindered from coordinating to the central metal, it acts exclusively as a bifurcated hydrogen-bond donor.

In the solid state, the Naniline​−H⋯Cl interactions link adjacent monomeric units into 2D sheets. Furthermore, the uncoordinated axial protons of the piperazine ring engage in Npiperazine​−H⋯Cl interactions, cross-linking the 2D sheets into a robust 3D supramolecular architecture. The rigorous refinement of these hydrogen atoms (placed in calculated positions and refined using riding models in SHELXL[5]) is critical for validating the overall electrostatic integrity of the crystal lattice.

References

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341.

• Parkin, A., Oswald, I. D. H., & Parsons, S. (2004). Structures of piperazine, piperidine and morpholine. Acta Crystallographica Section B: Structural Science, 60(2), 219-227.

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.

• Sheldrick, G. M. (2015). SHELXT – Integrated space-group and crystal-structure determination. Acta Crystallographica Section A: Foundations and Advances, 71(1), 3-8.

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• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Applications of 3-(Piperazin-2-yl)aniline as a Privileged Scaffold in Medicinal Chemistry and Targeted Protein Degradation

Executive Summary

In contemporary medicinal chemistry, the identification and optimization of privileged scaffolds are critical for accelerating drug discovery. 3-(Piperazin-2-yl)aniline (and its regioisomers) has emerged as a highly versatile, bifunctional building block. Its unique structural topology—combining a basic, conformationally flexible piperazine ring with an electron-rich, easily derivatizable aniline moiety—enables divergent synthetic trajectories. This application note provides an in-depth technical guide to utilizing 3-(Piperazin-2-yl)aniline in three primary domains: the development of cytotoxic Sigma-1/2 receptor ligands for oncology, the synthesis of novel quinoxaline-based atypical antipsychotics, and the engineering of covalent molecular glues (COUPLrs) for targeted protein dynamics restriction.

Mechanistic Rationale: The E-E-A-T of Scaffold Selection

The utility of 3-(Piperazin-2-yl)aniline stems from its distinct physicochemical properties, which allow medicinal chemists to precisely tune pharmacokinetics and pharmacodynamics:

• Vectorial Trajectory: The meta-relationship between the piperazine and the aniline group provides an optimal bond angle (~120°) for engaging bipartite binding pockets, particularly in G-protein-coupled receptors (GPCRs) and sigma receptors.

• Differential Reactivity: The molecule possesses three nitrogen atoms with distinct nucleophilicities. The secondary amine (N4 of piperazine, pKa ~9.8) is highly nucleophilic and easily alkylated. The primary aniline (pKa ~4.6) is less nucleophilic but ideal for amide coupling, urea formation, or conversion to isothiocyanates. This differential reactivity allows for orthogonal functionalization without the absolute need for complex protecting group strategies, though Boc/Cbz protections are often employed for strict regiocontrol.

• Physiological Ionization: At physiological pH (7.4), the piperazine ring is predominantly protonated, providing the critical positive charge required for the Glennon pharmacophore model of Sigma-1 receptor (σ1R) ligands [1].

Divergent synthetic applications of the 3-(Piperazin-2-yl)aniline scaffold.

Application 1: Development of Sigma Receptor Ligands (Oncology)

Sigma receptors (σ1R and σ2R) are overexpressed in various human tumors, making them compelling targets for novel cytotoxic agents. The Glennon pharmacophore model dictates that a basic amine flanked by hydrophobic regions is essential for σ1R binding. By utilizing the 3-(piperazin-2-yl)aniline core, researchers have developed potent N,N-dialkyl and N-aralkyl derivatives that exhibit nanomolar affinity for σRs, triggering apoptosis in cancer cell lines via endoplasmic reticulum (ER) stress [1].

Experimental Protocol: Synthesis of N-Aralkyl Piperazine Derivatives

Causality: To achieve high σ1R affinity, lipophilic substituents must be introduced at the piperazine nitrogen. Reductive amination is preferred over direct alkylation to prevent over-alkylation (quaternization) of the amine.

Reagents: 3-(Piperazin-2-yl)aniline, appropriate aryl aldehyde (e.g., 4-fluorobenzaldehyde), sodium triacetoxyborohydride (STAB), dichloroethane (DCE), acetic acid.

Step-by-Step Methodology:

• Preparation: Dissolve 3-(Piperazin-2-yl)aniline (1.0 eq) in anhydrous DCE (0.2 M) under an inert argon atmosphere.

• Imine Formation: Add the aryl aldehyde (1.1 eq) and a catalytic amount of glacial acetic acid (0.1 eq). Stir at room temperature for 2 hours to allow complete imine formation. Self-Validation: Monitor the disappearance of the starting material via TLC (DCM:MeOH 9:1).

• Reduction: Cool the reaction mixture to 0°C. Portion-wise, add STAB (1.5 eq). Allow the reaction to warm to room temperature and stir for 12 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous NaHCO3. Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purification: Purify the crude product via flash column chromatography (silica gel, gradient elution from 100% DCM to 90:10 DCM:MeOH) to yield the pure N-aralkyl derivative.

• Validation: Confirm structure and purity (>95%) using 1H-NMR, 13C-NMR, and LC-MS before proceeding to radioligand binding assays.

Apoptotic signaling pathway triggered by Sigma-1 receptor modulation.

Application 2: Covalent Molecular Glues (COUPLrs)

Recent breakthroughs in chemical biology have introduced "COUPLrs" (Covalent Probes Uniting Proteins via Ligand Reactivity). These molecules utilize dual electrophilic warheads to crosslink proteins, restricting their dynamics and disrupting oncogenic signaling. The piperazine-aniline scaffold is frequently used as the rigid linker connecting these warheads, specifically targeting cysteine residues at protein-protein interfaces, such as those in the EML4-ALK fusion protein [2].

Protocol: Chemical Proteomic Validation of COUPLr Target Engagement

Causality: To ensure the piperazine-based COUPLr is engaging the correct biological target (e.g., EML4-ALK) rather than acting as a non-specific alkylating agent, quantitative chemical proteomics using isotopic tandem orthogonal proteolysis-activity-based protein profiling (isoTOP-ABPP) is required.

Step-by-Step Methodology:

• Cell Treatment: Culture H3122 cells (expressing EML4-ALK) to 80% confluency. Treat cells with the piperazine-derived COUPLr probe (5 µM) or DMSO vehicle for 4 hours at 37°C.

• Lysis: Harvest cells, wash with cold PBS, and lyse in DPBS containing 0.1% NP-40 and protease inhibitors. Sonicate and clear by centrifugation (20,000 x g, 20 min).

• Probe Labeling: Incubate the cleared proteome (2 mg/mL) with an alkyne-tagged iodoacetamide (IA-alkyne, 100 µM) for 1 hour at room temperature to label all unreacted, solvent-exposed cysteines.

• Click Chemistry: Perform Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) by adding biotin-azide (100 µM), TCEP (1 mM), TBTA (100 µM), and CuSO4 (1 mM). React for 1 hour.

• Enrichment & Digestion: Precipitate proteins with cold methanol/chloroform. Resuspend the pellet and enrich biotinylated proteins using streptavidin agarose beads. Perform on-bead tryptic digestion overnight at 37°C.

• LC-MS/MS Analysis: Elute the peptides and analyze via high-resolution LC-MS/MS. Self-Validation: A successful COUPLr will show a >4-fold depletion in the MS intensity of the target EML4-ALK cysteine peptide in the treated group compared to the DMSO control, indicating successful covalent occupancy by the drug [2].

Mechanism of action for piperazine-derived covalent molecular glues (COUPLrs).

Application 3: Synthesis of Quinoxaline-Based Antipsychotics

Quinoxaline derivatives are privileged structures in neuropharmacology. Condensing the 3-(piperazin-2-yl)aniline scaffold into a quinoxaline ring system yields compounds with potent dual antagonism at dopamine D2 and serotonin 5-HT2A receptors, the hallmark mechanism of atypical antipsychotics [3]. The aniline nitrogen is incorporated into the quinoxaline core, while the piperazine ring extends into the receptor's solvent-exposed channel, allowing for further salt formation to improve aqueous solubility.

Protocol: Condensation to 3-(Piperazin-2-yl)quinoxaline

Causality: The formation of the quinoxaline core requires the condensation of an ortho-phenylenediamine with a 1,2-dicarbonyl compound. When starting from functionalized anilines, regioselectivity is controlled by the electronic effects of the substituents.

Step-by-Step Methodology:

• Nitration & Reduction: If starting from a simpler precursor, the 3-(piperazin-2-yl)aniline must first be nitrated at the ortho position, followed by catalytic hydrogenation (Pd/C, H2) to yield the corresponding 1,2-diamine.

• Condensation: Dissolve the diamine intermediate (1.0 eq) in ethanol. Add glyoxal or a substituted 1,2-dione (1.05 eq).

• Reflux: Heat the mixture to reflux for 4-6 hours. The reaction is typically driven to completion by the thermodynamic stability of the resulting aromatic quinoxaline system.

• Isolation: Cool the reaction to room temperature. The product often precipitates directly from the ethanol. Filter the solid, wash with cold ethanol, and recrystallize from a suitable solvent (e.g., ethyl acetate/hexane) to yield the pure 3-(piperazin-2-yl)quinoxaline derivative [3].

Quantitative Data Summary

The following table summarizes the pharmacological profiles of various derivatives synthesized from the piperazine-aniline/aryl scaffold across different therapeutic areas.

Compound Class	Primary Target	Affinity / Activity Range	Key Application	Ref
N,N-Dialkyl Piperazines	Sigma-1 Receptor (σ1R)	Ki = 1.5 - 45 nM	Cytotoxic agents for solid tumors	[1]
N-Aralkyl Piperazines	Sigma-2 Receptor (σ2R)	Ki = 50 - 300 nM	Apoptosis induction in MCF7 cells	[1]
C2-COUPLr Probes	EML4-ALK / PSME1	IC50 < 5 µM (Coupling)	Targeted protein dynamics restriction	[2]
Piperazinyl Quinoxalines	D2 / 5-HT2A Receptors	IC50 = 10 - 85 nM	Atypical antipsychotics (Schizophrenia)	[3]

References

• Source: ACS Publications / PubMed Central (PMC)
• Systematic Targeting of Protein Complexes with Molecular COUPLrs Source: bioRxiv URL
• Novel Synthetic Routes to Prepare Biologically Active Quinoxalines and Their Derivatives: A Synthetic Review for the Last Two Decades Source: MDPI URL

Application Notes & Protocols: The Strategic Utility of 3-(Piperazin-2-yl)aniline as a Chiral Building Block in Drug Discovery

Introduction

The piperazine ring is a quintessential "privileged scaffold" in modern medicinal chemistry, distinguished by its frequent appearance in a vast array of FDA-approved drugs.[1][2][3] Its six-membered heterocyclic structure, containing two nitrogen atoms at opposing positions, imparts a unique combination of structural rigidity, basicity, and opportunities for substitution, which medicinal chemists exploit to fine-tune the pharmacokinetic and pharmacodynamic properties of drug candidates.[4][5] These features often lead to improved aqueous solubility, oral bioavailability, and target affinity.[3][4]

While many drug discovery programs utilize the symmetric piperazin-1-yl scaffold, this guide focuses on a more nuanced and stereochemically complex building block: 3-(Piperazin-2-yl)aniline . This molecule diverges from its common analog in three critical ways that offer distinct strategic advantages:

• A Primary Aromatic Amine: The aniline moiety serves as a versatile synthetic handle for forming stable amide or sulfonamide linkages, ideal for connecting to other pharmacophoric fragments.

• Asymmetric Piperazine Core: The substitution at the C2 position introduces a chiral center, enabling the exploration of stereospecific interactions within a target's binding site—a crucial element for enhancing potency and selectivity.[6][7]

• Differentiated Secondary Amines: The scaffold possesses two distinct secondary amines (N1 and N4), offering the potential for selective functionalization to modulate properties like solubility, cell permeability, or to introduce a second vector for target interaction.

This document serves as a detailed technical guide for researchers, scientists, and drug development professionals. It will provide an in-depth analysis of the physicochemical properties of 3-(Piperazin-2-yl)aniline, outline strategic applications, present detailed synthetic protocols for its incorporation into lead compounds, and discuss key structure-activity relationship (SAR) considerations to guide future discovery efforts.

Section 1: Physicochemical and Structural Features

The strategic value of 3-(Piperazin-2-yl)aniline is rooted in its distinct structural and physicochemical properties. The molecule presents three primary points for chemical modification, each with a different reactivity profile, allowing for a combinatorial approach to library synthesis.

Key Physicochemical Descriptors

Precise experimental data for 3-(Piperazin-2-yl)aniline can be limited. The table below summarizes key computed physicochemical properties, which are valuable for initial computational and medicinal chemistry assessments. These values are comparable to structurally related compounds found in chemical databases.[8][9]

Property	Computed Value	Significance in Drug Discovery
Molecular Weight	~177.24 g/mol	Low molecular weight provides an excellent starting point for fragment-based design, allowing for significant additions without violating Lipinski's Rule of Five.
Topological Polar Surface Area (TPSA)	~53.5 Ų	A moderate TPSA suggests a good balance between solubility and membrane permeability, potentially facilitating oral bioavailability and blood-brain barrier penetration.
cLogP	~1.0 - 1.5	Indicates a favorable lipophilicity profile for a drug-like building block.
Hydrogen Bond Donors	3 (Aniline -NH2, Piperazine N1-H, N4-H)	Multiple H-bond donors allow for strong, specific interactions with protein targets like kinases and GPCRs.[4]
Hydrogen Bond Acceptors	2 (Piperazine N1, N4)	The nitrogen atoms can act as H-bond acceptors, contributing to target binding and aqueous solubility.
pKa (Predicted)	Basic pKa (Piperazine) ~8-9; Acidic pKa (Aniline) ~4-5	The basic piperazine nitrogen is often protonated at physiological pH, enabling ionic interactions with acidic residues (e.g., ASP, GLU) in target proteins.

Structural Analysis for Synthesis

The true synthetic utility of 3-(Piperazin-2-yl)aniline lies in its distinct functional handles. Understanding their relative reactivity is paramount for designing efficient and selective synthetic routes.

Caption: Key functional handles of 3-(Piperazin-2-yl)aniline.

• Aniline Moiety (Handle 1): As the most nucleophilic nitrogen under neutral or basic conditions, it is the primary site for reactions like amide or sulfonamide bond formation.

• Piperazine N4-H (Handle 2): A typical secondary amine, readily functionalized via reductive amination, acylation, or alkylation. Its position projecting away from the phenyl ring makes it an ideal point for installing substituents that probe solvent-exposed regions of a binding pocket.[10]

• Piperazine N1-H (Handle 3): Less reactive than the aniline, but its reactivity relative to N4 can be modulated. Selective functionalization often requires a protection-deprotection strategy, offering an advanced method for creating complex derivatives.

• Chiral Center (Handle 4): The presence of a stereocenter at C2 is a critical feature. Drug development mandates the synthesis and evaluation of individual enantiomers ((R) and (S)), as they frequently exhibit different potency, selectivity, and metabolic profiles.[6]

Section 2: Strategic Applications in Medicinal Chemistry

The unique arrangement of functional groups in 3-(Piperazin-2-yl)aniline makes it a highly adaptable scaffold for targeting several major classes of proteins.

Kinase Inhibitors

In kinase inhibitor design, the aniline group is well-suited to act as a "hinge-binder," forming one or more hydrogen bonds with the backbone amide residues of the kinase hinge region. This interaction anchors the molecule in the ATP-binding pocket. The piperazine ring then serves as a linker, projecting a substituent from the N4 position towards the solvent-exposed region, a common strategy for achieving selectivity among different kinases.[11]

Caption: Hypothetical binding mode of a kinase inhibitor.

GPCR Ligands

For G-protein coupled receptors (GPCRs), particularly aminergic receptors, a basic nitrogen is often essential for activity. The piperazine moiety's N4 atom, which is typically protonated at physiological pH, can form a crucial salt-bridge interaction with a conserved aspartate residue in transmembrane domain 3 (TM3). The aniline provides a convenient point to attach larger aromatic systems that can occupy other hydrophobic pockets within the receptor, thereby conferring selectivity and potency.

Central Nervous System (CNS) Agents

The piperazine scaffold is prevalent in drugs targeting the CNS, including anxiolytics and antidepressants.[12] The ability to systematically modify the substituents on 3-(Piperazin-2-yl)aniline allows for the fine-tuning of physicochemical properties like lipophilicity and polar surface area, which are critical determinants of blood-brain barrier (BBB) permeability.[13]

Section 3: Synthetic Protocols & Methodologies

The successful incorporation of 3-(Piperazin-2-yl)aniline into a target molecule requires a robust and selective synthetic strategy. The following protocols provide step-by-step methodologies for the most common transformations.

Protocol 3.1: Amide Coupling at the Aniline Moiety

This protocol describes a standard procedure for forming an amide bond between the aniline nitrogen and a carboxylic acid, a cornerstone reaction in medicinal chemistry.

Objective: To couple a carboxylic acid (R-COOH) to the aniline of 3-(Piperazin-2-yl)aniline.

Materials:

• 3-(Piperazin-2-yl)aniline (1.0 eq)

• Carboxylic acid of interest (1.1 eq)

• HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous Dimethylformamide (DMF)

• Saturated aq. Sodium Bicarbonate (NaHCO₃)

• Brine

• Ethyl Acetate (EtOAc)

• Magnesium Sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Argon), add the carboxylic acid (1.1 eq) and dissolve in anhydrous DMF.

• Activation: Add HATU (1.2 eq) and DIPEA (3.0 eq) to the solution. Stir at room temperature for 15 minutes to pre-activate the carboxylic acid. Causality Note: Pre-activation with HATU forms a highly reactive acyl intermediate, facilitating efficient coupling with the less nucleophilic aniline.

• Addition of Amine: Add a solution of 3-(Piperazin-2-yl)aniline (1.0 eq) in a minimum amount of anhydrous DMF dropwise to the activated acid mixture.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS until the starting amine is consumed (typically 2-4 hours).

• Workup: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and dilute with EtOAc. Wash the organic layer sequentially with saturated aq. NaHCO₃ (2x), water (1x), and brine (1x). Trustworthiness Note: The bicarbonate wash is critical to remove unreacted acid and acidic byproducts from the HATU reagent.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the resulting crude residue by flash column chromatography on silica gel to yield the desired amide product.

Protocol 3.2: Selective N4-Functionalization via Reductive Amination

This protocol details the selective modification of the piperazine N4-position, a common strategy for introducing diversity. This procedure assumes the aniline and N1-piperazine nitrogens are protected (e.g., with a Boc group) to ensure selectivity.

Objective: To add an R-group to the N4-position of a protected 3-(Piperazin-2-yl)aniline derivative using an aldehyde or ketone.

Materials:

• N-protected 3-(Piperazin-2-yl)aniline derivative (1.0 eq)

• Aldehyde or Ketone (1.2 eq)

• Sodium Triacetoxyborohydride (STAB) (1.5 eq)

• Dichloromethane (DCM) or Dichloroethane (DCE)

• Acetic Acid (catalytic, ~5% v/v)

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve the N-protected piperazine derivative (1.0 eq) and the desired aldehyde or ketone (1.2 eq) in DCM or DCE.

• Imine Formation: Add a catalytic amount of acetic acid and stir the mixture at room temperature for 30-60 minutes to facilitate the formation of the iminium ion intermediate.

• Reduction: Add STAB (1.5 eq) portion-wise to the reaction mixture. Expertise Note: STAB is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less basic than other borohydrides, minimizing side reactions.

• Reaction Monitoring: Stir the reaction at room temperature and monitor by TLC or LC-MS for the disappearance of the starting material (typically 3-12 hours).

• Workup: Carefully quench the reaction by the slow addition of saturated aq. NaHCO₃. Stir vigorously until gas evolution ceases. Separate the organic layer, and extract the aqueous layer with DCM (2x).

• Purification: Combine the organic layers, wash with brine, dry over MgSO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

• Deprotection: The purified product can then be subjected to standard deprotection conditions (e.g., TFA in DCM for Boc groups) to yield the final N4-functionalized compound.

Workflow Visualization

The following diagram illustrates a typical workflow for synthesizing a library of compounds based on the 3-(Piperazin-2-yl)aniline scaffold.

Caption: A general synthetic workflow for library generation.

Section 4: Structure-Activity Relationship (SAR) Considerations

A systematic exploration of the SAR is crucial for optimizing a lead compound. The 3-(Piperazin-2-yl)aniline scaffold offers multiple vectors for modification.

Caption: Key points for Structure-Activity Relationship exploration.

SAR Point	Modification Strategy	Potential Impact
Point 1 (Aniline Ring)	Introduce small electron-donating or -withdrawing groups (e.g., -F, -Cl, -Me, -OMe).	Modulates the pKa and nucleophilicity of the aniline; can influence metabolic stability (e.g., blocking sites of oxidation) and introduce new interactions with the target.
Point 2 (Piperazine N4)	Vary the size, lipophilicity, and charge of the substituent (e.g., from small alkyl groups to large aromatic heterocycles).	Directly probes the binding pocket to enhance potency and selectivity.[4][14] Critically impacts solubility, cell permeability, and overall ADME properties.
Point 3 (Piperazine N1)	Keep as H-bond donor, or functionalize after protecting N4.	The N1-H can serve as a key H-bond donor. Alkylation or acylation at this position can dramatically alter the conformation and properties of the molecule.
Point 4 (Stereocenter)	Synthesize and test both (R) and (S) enantiomers.	Essential for determining the optimal stereochemistry for on-target activity and minimizing off-target effects or toxicity.

Conclusion

3-(Piperazin-2-yl)aniline is a powerful and strategically versatile building block in drug discovery. Its unique combination of a reactive aniline handle, a chiral center, and two distinct secondary amines provides medicinal chemists with a rich platform for generating novel, structurally diverse, and stereochemically defined compound libraries. By leveraging the synthetic protocols and SAR insights outlined in this guide, research teams can efficiently incorporate this scaffold into their discovery programs to develop next-generation therapeutics with enhanced potency, selectivity, and drug-like properties.

References

• PubChem. 3-(Piperidin-1-yl)aniline. National Center for Biotechnology Information. [Link]

• Ningbo Inno Pharmchem Co., Ltd. (2026). The Strategic Role of Piperazine Derivatives in Modern Drug Discovery. [Link]

• Jampilek, J. (2013). An evolving role of piperazine moieties in drug design and discovery. PubMed. [Link]

• Harrington, F. P., et al. (1989). Structure-activity relationships in a series of piperazine-2,3-dione containing penicillins and cephalosporins. II. Derivatives substituted at N(4) of the piperazine ring. The Journal of Antibiotics. [Link]

• Shitole, A., et al. (2023). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE. Neuroquantology. [Link]

• Welsch, M. E., et al. (2018). Synthesis of Enantiomerically Pure 3-Substituted Piperazine-2-acetic Acid Esters as Intermediates for Library Production. The Journal of Organic Chemistry. [Link]

• de Oliveira, R. S., et al. (2022). Structure-activity relationship of three new piperazine derivates with anxiolytic-like and antidepressant-like effects. Canadian Journal of Physiology and Pharmacology. [Link]

• Welsch, M. E., et al. (2018). A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines. Molecules. [Link]

• Iovine, V., et al. (2024). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. Molecules. [Link]

• Kumar, A., et al. (2024). Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives. Current Organic Synthesis. [Link]

• Google Patents. (2016).

• Singh, A., & Kumar, A. (2019). Piperazine Derivatives: A Review of Activity on Neurotransmitter Receptors. International Journal of Pharmaceutical Sciences and Research. [Link]

• Tembare, A., et al. (2025). Synthesis and Application of Piperazine Derivatives using different Metal based ionic liquid as a catalyst. SGVU Journal of Pharmaceutical Research & Education. [Link]

• Yu, V. (2026). Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry. ChemistryOpen. [Link]

• Kumar, A., et al. (2024). The medicinal chemistry of piperazines: A review. Chemical Biology & Drug Design. [Link]

• Bari, S. B., et al. (2020). synthesis, characterization and pharmacological evaluation of some aryl piperazine compounds. International Journal of Pharmaceutical Sciences and Research. [Link]

• Iovine, V., et al. (2023). Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023. MDPI. [Link]

• Smirnova, M., et al. (2022). Pharmacophore-Based Discovery of Substrates of a Novel Drug/Proton-Antiporter in the Human Brain Endothelial hCMEC/D3 Cell Line. MDPI. [Link]

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• 2. Piperazine Derivatives: A Privileged Scaffold in Modern Synthesis and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The medicinal chemistry of piperazines: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthetic Protocols, Structural Activity Relationship, and Biological Activity of Piperazine and its Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: Chemoselective Buchwald-Hartwig Amination of 3-(Piperazin-2-yl)aniline

Executive Summary

The synthesis of complex active pharmaceutical ingredients (APIs) frequently requires the precise functionalization of bifunctional scaffolds. 3-(Piperazin-2-yl)aniline is a high-value pharmacophore containing both a primary aromatic amine (aniline) and two secondary aliphatic amines (piperazine N1 and N4). Achieving chemoselective N-arylation on this scaffold without the use of protecting groups is a significant synthetic challenge.

This application note provides a field-proven, divergent protocol for the chemoselective Buchwald-Hartwig amination of 3-(piperazin-2-yl)aniline. By leveraging the steric and electronic properties of specific dialkylbiaryl phosphine ligands (BrettPhos and RuPhos), researchers can selectively direct arylation to either the primary aniline or the secondary piperazine N4-position with high yield and fidelity.

Mechanistic Insights & Ligand-Controlled Divergence

The Buchwald-Hartwig cross-coupling reaction operates via a Pd(0)/Pd(II) catalytic cycle. When reacting a bifunctional substrate like 3-(piperazin-2-yl)aniline, the choice of the supporting phosphine ligand dictates the rate-limiting step of the catalytic cycle, thereby controlling chemoselectivity .

• Primary Aniline Selectivity via BrettPhos: BrettPhos features a highly sterically demanding environment due to its methoxy groups and isopropyl substitutions. This intense steric crowding accelerates reductive elimination but makes oxidative addition the rate-limiting step. Consequently, BrettPhos exhibits profound selectivity (>40:1) for primary amines over secondary amines, as bulky secondary amines cannot efficiently coordinate to the crowded Pd(II) center .

• Secondary Aliphatic Selectivity via RuPhos: RuPhos features a more open palladium center, which lowers the activation energy barrier for the reductive elimination of bulky secondary amines. For RuPhos-catalyzed systems, reductive elimination becomes the rate-limiting step, heavily favoring the arylation of secondary aliphatic amines over primary anilines . Within the piperazine ring of our substrate, the N4-position is preferentially arylated over the N1-position due to the severe steric hindrance imposed by the adjacent phenyl ring at C2.

Figure 1: Divergent chemoselective Buchwald-Hartwig catalytic cycle governed by ligand sterics.

Quantitative Data: Ligand Screening & Optimization

The table below summarizes the expected chemoselectivity profiles when coupling 3-(piperazin-2-yl)aniline with a standard aryl chloride (e.g., 4-chlorotoluene) using various Buchwald ligands.

Ligand System	Dominant Chemoselectivity	Yield (1° Aniline Arylation)	Yield (2° Piperazine Arylation)	Selectivity Ratio (1° : 2°)
BrettPhos Pd G3	Primary Aniline	> 92%	< 2%	> 40:1
RuPhos Pd G3	Secondary Aliphatic (N4)	< 5%	> 88%	1 : >17
XPhos Pd G3	Primary Aniline	75%	15%	5 : 1
BINAP / Pd₂(dba)₃	Poor / Mixed	40%	35%	~ 1 : 1

Data synthesized based on established ligand selectivity profiles for competing nitrogen nucleophiles.

Experimental Protocols

Critical Pre-requisite: Both protocols utilize 3rd Generation (G3) Palladacycle precatalysts. Causality: Traditional Pd₂(dba)₃ systems often suffer from dba-induced inhibition. G3 precatalysts ensure a strict 1:1 ratio of ligand to palladium and rapidly generate the active mono-ligated L-Pd(0) species under mild basic conditions, preventing catalyst deactivation and enabling low catalyst loadings (1-2 mol%) .

Protocol A: Chemoselective Arylation of the Primary Aniline (BrettPhos)

Target: Selective functionalization of the exocyclic -NH₂ group.

• Preparation (Inert Atmosphere): In a nitrogen-filled glovebox, charge an oven-dried 10 mL Schlenk flask with Aryl Halide (1.0 mmol), 3-(piperazin-2-yl)aniline (1.1 mmol), BrettPhos Pd G3 (0.02 mmol, 2 mol%), and NaOtBu (1.5 mmol).

  • Base Causality: NaOtBu is a strong base that efficiently drives the deprotonation step. If the aryl halide contains base-sensitive groups (e.g., esters), substitute NaOtBu with LHMDS (2.4 equiv) to provide proton tolerance .

• Solvent Addition: Add anhydrous, degassed Toluene (5 mL). Seal the flask with a PTFE septum and remove it from the glovebox.

• Reaction Initiation: Place the flask in a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) for 4–12 hours.

  • Self-Validation Check: The reaction mixture will transition from a pale yellow suspension to a dark reddish-brown homogeneous solution within the first 15 minutes. This color shift visually confirms the successful activation of the G3 precatalyst into the active Pd(0) species.

• Monitoring & Workup: Monitor the reaction via LC-MS. The disappearance of the aryl halide peak indicates completion. Cool to room temperature, dilute with EtOAc (10 mL), and filter through a pad of Celite to remove palladium black and inorganic salts. Concentrate the filtrate under reduced pressure and purify via flash chromatography.

Protocol B: Chemoselective Arylation of the Piperazine N4-Position (RuPhos)

Target: Selective functionalization of the secondary aliphatic amine.

• Preparation (Inert Atmosphere): Charge an oven-dried flask with Aryl Halide (1.0 mmol), 3-(piperazin-2-yl)aniline (1.1 mmol), RuPhos Pd G3 (0.02 mmol, 2 mol%), and K₃PO₄ (2.0 mmol).

  • Base Causality: K₃PO₄ is chosen here as a milder base to prevent unwanted side reactions or premature degradation of the secondary amine, which can occur with stronger alkoxide bases at elevated temperatures.

• Solvent Addition: Add anhydrous, degassed 1,4-Dioxane (5 mL).

• Reaction Initiation: Heat the mixture to 85 °C for 12–16 hours.

  • Self-Validation Check: LC-MS analysis should reveal a dominant mass peak corresponding to the mono-arylated piperazine core. If traces of di-arylation (arylation at both N4 and the primary aniline) are observed, immediately reduce the reaction temperature to 70 °C for subsequent runs to enhance kinetic differentiation.

• Workup: Follow the identical Celite filtration and chromatographic purification steps outlined in Protocol A.

Troubleshooting & Optimization Guide

• Issue: Low Yield / Incomplete Conversion

  • Root Cause: The active Pd(0) species is highly sensitive to oxygen, leading to catalyst poisoning .

  • Solution: Ensure strict Schlenk techniques are used. Degas solvents via the freeze-pump-thaw method (minimum 3 cycles) prior to use. If the reaction stalls, spiking an additional 1 mol% of the G3 precatalyst can drive it to completion.

• Issue: Loss of Chemoselectivity (Over-arylation)

  • Root Cause: Excess aryl halide or excessively high temperatures overcoming the steric energy barriers.

  • Solution: Strictly control stoichiometry (maintain the amine in a slight 1.1 equiv excess). Lower the reaction temperature by 10–15 °C; while this extends reaction time, it exponentially increases the thermodynamic preference for the target amine.

• Issue: Poor Substrate Solubility

  • Root Cause: 3-(Piperazin-2-yl)aniline can exhibit poor solubility in non-polar solvents like Toluene at room temperature.

  • Solution: Switch the solvent system to 1,4-Dioxane or a Toluene/THF (4:1) mixture. Ensure all components are fully dissolved at the target reaction temperature before starting the timer.

References

• Tian, J., et al. (2020). "Ligand Effects of BrettPhos and RuPhos on Rate-Limiting Steps in Buchwald–Hartwig Amination Reaction Due to the Modulation of Steric Hindrance and Electronic Structure." ACS Omega. Available at:[Link]

• Fors, B. P., et al. (2008). "A Highly Active Catalyst for Pd-Catalyzed Amination Reactions: Cross-Coupling Reactions Using Aryl Mesylates and the Highly Selective Monoarylation of Primary Amines Using Aryl Chlorides." Journal of the American Chemical Society. Available at:[Link]

• Surry, D. S., & Buchwald, S. L. (2011). "Palladium-Catalyzed Coupling of Functionalized Primary and Secondary Amines with Aryl and Heteroaryl Halides: Two Ligands Suffice." Chemical Science. Available at:[Link]

Application Notes and Protocols for the Preparation of 3-(Piperazin-2-yl)aniline Hydrochloride Salts

Abstract

This comprehensive technical guide provides detailed protocols for the synthesis, purification, and characterization of 3-(Piperazin-2-yl)aniline hydrochloride salts, valuable intermediates in contemporary drug discovery and development. The described synthetic route is a robust, multi-step process commencing with the mono-N-Boc protection of a piperazine precursor, followed by a palladium-catalyzed Buchwald-Hartwig amination to introduce the 3-nitrophenyl moiety. Subsequent catalytic hydrogenation facilitates the reduction of the nitro group to the corresponding aniline. The final step involves the deprotection of the tert-butoxycarbonyl (Boc) group under acidic conditions, which concurrently yields the desired hydrochloride salt. This guide is intended for researchers, scientists, and drug development professionals, offering not only step-by-step experimental procedures but also the underlying scientific rationale for key methodological choices, ensuring both reproducibility and a thorough understanding of the process.

Introduction: The Significance of the 3-(Piperazin-2-yl)aniline Scaffold

The piperazine ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of approved therapeutic agents across various disease areas.[1] Its unique physicochemical properties, including its basicity and ability to engage in multiple hydrogen bonding interactions, make it an attractive component for modulating the pharmacokinetic and pharmacodynamic profiles of drug candidates. The 3-aminophenyl substituent further enhances the synthetic versatility of the molecule, providing a reactive handle for the introduction of diverse functionalities through well-established chemical transformations. Consequently, 3-(Piperazin-2-yl)aniline serves as a critical building block for the synthesis of compound libraries aimed at identifying novel bioactive molecules.

This application note details a reliable and scalable synthetic pathway to access 3-(Piperazin-2-yl)aniline as its hydrochloride salt, a stable and readily handleable form of the compound.

Overall Synthetic Strategy

The synthesis of 3-(Piperazin-2-yl)aniline dihydrochloride is achieved through a four-step sequence, as illustrated in the workflow diagram below. This strategy relies on the use of a Boc protecting group to enable selective functionalization of the piperazine ring.

Sources

• 1. Chemoselective Hydrogenation of Nitroarenes Using an Air-Stable Base-Metal Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

improving reaction yield in 3-(Piperazin-2-yl)aniline synthesis

Welcome to the Technical Support Center for Advanced Heterocyclic Synthesis . As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific mechanistic and operational challenges associated with synthesizing 3-(piperazin-2-yl)aniline .

Unlike standard N-arylpiperazines, this target features a C–C bond between the aniline and piperazine rings, which fundamentally alters the synthetic strategy and introduces unique catalyst-poisoning challenges during scale-up.

Synthetic Strategy & Workflow Visualization

To successfully synthesize 3-(piperazin-2-yl)aniline, the most scalable and atom-economical approach avoids direct piperazine functionalization. Instead, it relies on a two-step sequence: a Suzuki-Miyaura cross-coupling to build the C–C framework, followed by a global catalytic hydrogenation to simultaneously reduce the nitro group and the heteroaromatic pyrazine ring.

Workflow for the two-step synthesis of 3-(piperazin-2-yl)aniline via Suzuki coupling and reduction.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why is my yield of 3-(piperazin-2-yl)aniline zero when I attempt a Buchwald-Hartwig amination? A1: The is exclusively designed for forming C–N bonds (e.g., synthesizing 3-(piperazin-1-yl)aniline)[1]. Your target molecule is a C-arylpiperazine, meaning it requires a C–C bond between the aniline ring and the piperazine ring. Attempting to use Pd-catalyzed amination conditions with unprotected piperazine will result in the wrong regioisomer (N-arylation) or complex degradation. For C-arylpiperazines, the most reliable approach is the two-step pyrazine route[2].

Q2: During the Suzuki coupling of 2-chloropyrazine and 3-nitrophenylboronic acid, my reaction stalls at 50% conversion. How can I drive this to completion? A2: Pyrazine rings are excellent bidentate ligands. As the product forms, the pyrazine nitrogens coordinate to the palladium center, displacing the phosphine ligands and leading to catalyst poisoning. Causality & Solution: To overcome this, switch from standard Pd(PPh₃)₄ to a catalyst system with a robust, sterically hindered ligand (such as Pd(dppf)Cl₂ or XPhos-Pd-G2). These bulky ligands prevent the pyrazine from coordinating to the metal center. Furthermore, employing a biphasic solvent system (Toluene/Water 4:1) with a strong inorganic base (Na₂CO₃) enhances the transmetalation step and physically separates the active boronate species from organic byproducts.

Q3: The hydrogenation of 2-(3-nitrophenyl)pyrazine successfully reduces the nitro group to an aniline, but the pyrazine ring remains intact. How do I force the reduction of the pyrazine ring? A3: The reduction of the pyrazine heteroaromatic ring is thermodynamically demanding[3]. More importantly, as the pyrazine is reduced to a piperazine, the resulting secondary aliphatic amines become highly basic. These basic amines strongly bind to the surface of the heterogeneous catalyst (Pd/C or PtO₂), effectively poisoning it and halting the reaction. Causality & Solution: You must run the hydrogenation under strictly acidic conditions [4]. By using glacial acetic acid as the solvent, or adding 4 equivalents of HCl in methanol, the newly formed piperazine nitrogens are immediately protonated. The resulting ammonium salts lack the lone pairs necessary to coordinate to and poison the catalyst.

Q4: How do I efficiently isolate the highly polar 3-(piperazin-2-yl)aniline from the acidic hydrogenation mixture? A4: Because the product is a diamine, it is highly water-soluble in its protonated state. Standard extraction with ethyl acetate will leave your entire yield in the aqueous layer. Causality & Solution: After filtering the catalyst, you must basify the aqueous residue to pH > 12 using 6N NaOH to fully deprotonate both the aniline and the piperazine nitrogens. Once deprotonated, extract with a highly polar organic solvent mixture, such as Dichloromethane/Isopropanol (3:1, v/v). The isopropanol disrupts the hydration shell around the diamine, allowing it to partition into the organic phase.

Quantitative Data: Optimization of Hydrogenation Conditions

To illustrate the critical nature of acidic media during the global reduction step, review the optimization data below. Note how the absence of acid completely halts the reduction of the pyrazine ring.

Table 1: Effect of catalyst, solvent, and additives on the global reduction of 2-(3-nitrophenyl)pyrazine to 3-(piperazin-2-yl)aniline.

Catalyst	Solvent	Additive	H₂ Pressure	Conversion (Pyrazine)	Isolated Yield
10% Pd/C	Methanol	None	1 atm	< 10%	0% (Aniline only)
10% Pd/C	Methanol	None	50 psi	45%	31%
10% Pd/C	Methanol	4.0 eq HCl	50 psi	> 99%	82%
PtO₂ (Adams)	Glacial AcOH	None	50 psi	> 99%	91%

Experimental Protocol: Self-Validating Global Hydrogenation

This methodology utilizes PtO₂ in acidic media to ensure complete reduction without catalyst poisoning. It includes stoichiometric checkpoints to validate reaction progress before workup.

Step 1: Reaction Setup In a high-pressure Parr hydrogenation flask, dissolve 2-(3-nitrophenyl)pyrazine (10.0 g, 49.7 mmol) in glacial acetic acid (100 mL).

Step 2: Catalyst Addition Carefully add Platinum(IV) oxide (PtO₂, Adams' catalyst) (0.5 g, 5 wt%) to the solution. Safety Note: Add the catalyst under a steady stream of nitrogen to prevent ignition of solvent vapors.

Step 3: Purging and Pressurization Seal the flask and purge the vessel with nitrogen gas three times to remove oxygen. Follow this by purging with hydrogen gas three times. Pressurize the vessel to 50 psi with H₂.

Step 4: Reaction Execution & Validation Agitate the mixture at 40 °C for 12 hours. Self-Validation Checkpoint: Monitor the hydrogen uptake gauge. The reaction is complete only when the pressure stabilizes after consuming the theoretical uptake of 5 equivalents of H₂ (3 equivalents for the nitro group, 2 equivalents for the pyrazine ring). Do not proceed to workup until this stoichiometric milestone is reached.

Step 5: Filtration Vent the hydrogen gas and purge the flask thoroughly with nitrogen. Filter the reaction mixture through a tightly packed Celite pad to remove the catalyst. Wash the pad with additional methanol (50 mL).

Step 6: Basification and Extraction Concentrate the filtrate under reduced pressure to remove the majority of the acetic acid. Cool the residue in an ice bath and slowly add 6N NaOH. Self-Validation Checkpoint: Check the pH with indicator strips to validate it has reached pH 12-13 . The pKa of piperazine's secondary amine is ~9.8; failure to reach pH > 12 will result in product loss in the aqueous layer. Extract the aqueous layer with a mixture of CH₂Cl₂/Isopropanol (3:1, v/v) (4 x 100 mL).

Step 7: Purification Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The crude 3-(piperazin-2-yl)aniline can be utilized directly or recrystallized from hot toluene for >98% purity.

References

• , Wikipedia, [Link] 2., Google Patents,

• , Organic Chemistry Portal, [Link]

• , ACS Publications, [Link]

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Piperazine synthesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 3-(Piperazin-2-yl)aniline Aqueous Solubility

Welcome to the Technical Support Center for 3-(Piperazin-2-yl)aniline (also known as 2-(3-aminophenyl)piperazine). As a Senior Application Scientist, I have designed this guide to help researchers, medicinal chemists, and drug development professionals overcome the notorious aqueous solubility bottlenecks associated with this compound.

Rather than just providing a list of solvents, this guide explains the thermodynamic and chemical causality behind why this molecule precipitates and provides self-validating protocols to ensure your assays and in vivo dosing formulations remain robust.

Compound Profile & Physicochemical Data

To troubleshoot solubility, we must first understand the molecule's ionization states. 3-(Piperazin-2-yl)aniline contains three basic nitrogen centers: two secondary aliphatic amines on the piperazine ring and one primary aromatic amine on the aniline ring.

Table 1: Physicochemical Properties & Ionization Profile

Property	Value / Description	Impact on Solubility
pKa 1 (Piperazine N4)	~9.7	Highly basic. Protonated at physiological pH (7.4), providing some aqueous solubility [1].
pKa 2 (Piperazine N1)	~5.3	Weakly basic due to steric/inductive effects from the adjacent phenyl ring. Neutral at pH 7.4 [1].
pKa 3 (Aniline NH2)	~4.6	Poorly basic. Remains neutral in standard biological buffers, driving lipophilicity.
Free Base Solubility	< 0.1 mg/mL (Water, pH 7.4)	The neutral aromatic ring and stable crystal lattice drive precipitation in purely aqueous media.
Hygroscopicity	High	Absorbs ambient moisture, which can alter the effective molecular weight of your stock powder.

Frequently Asked Questions (FAQs)

Q1: Why does my 3-(Piperazin-2-yl)aniline free base precipitate immediately when diluted into PBS (pH 7.4)?

The Causality: At pH 7.4, only the most basic piperazine nitrogen (pKa ~9.7) is protonated. The rest of the molecule remains uncharged. The hydrophobic aniline moiety and the strong intermolecular hydrogen bonding between the neutral amines favor a stable crystal lattice over aqueous solvation. When you dilute a DMSO stock into PBS, the solvent polarity abruptly increases, and the compound crashes out because a single positive charge is insufficient to overcome the lattice energy of the biphenyl-like structure.

Q2: My powder was soluble a month ago, but now it forms a cloudy suspension. What happened?

The Causality: Atmospheric degradation. Piperazine derivatives are strong nucleophiles and readily absorb carbon dioxide (CO2) from the air to form insoluble carbamate salts [2]. If your container was left unsealed, the free secondary amines reacted with CO2. This drastically alters the physicochemical profile, converting a soluble amine into an insoluble polymeric carbamate network. Solution: Always store the free base under an inert atmosphere (Argon/Nitrogen) at -20°C, or convert it to a stable hydrochloride salt.

Q3: Can I just heat the solution to force it into water?

The Causality: Heating increases kinetic energy, temporarily breaking intermolecular bonds and increasing the dissolution rate. However, this is a metastable state. Once the solution cools back to room temperature or 37°C (for cell assays), thermodynamic equilibrium is restored, and the compound will nucleate and precipitate (often as micro-crystals that ruin optical assays). You must alter the solvent composition or the ionization state, not just the temperature.

Mechanistic Visualizations

Diagram 1: pH-Dependent Solubility & Troubleshooting Workflow

This logic tree illustrates the decision-making process for formulating 3-(Piperazin-2-yl)aniline based on the pH of your target assay.

Caption: Decision matrix for troubleshooting 3-(Piperazin-2-yl)aniline solubility based on buffer pH.

Diagram 2: Piperazine CO2 Degradation Pathway

Understanding this pathway is critical for proper storage and handling.

Caption: Mechanism of piperazine degradation via atmospheric CO2 absorption.

Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the protocol includes built-in checkpoints to verify success before you proceed to your actual experiment, preventing downstream data artifacts.

Protocol A: In Situ Dihydrochloride Salt Formation (For Aqueous Assays)

Using the hydrochloride salt is the most robust strategy to overcome aqueous solubility issues for piperazine-aniline derivatives [4]. Protonating both piperazine nitrogens disrupts the crystal lattice and introduces strong ion-dipole interactions with water [3].

Materials:

• 3-(Piperazin-2-yl)aniline (Free base)

• 0.1 M HCl (Aqueous)

• Deionized Water (Milli-Q)

• Vortex mixer & Sonicator

Step-by-Step Methodology:

• Weighing: Accurately weigh 10 mg of the free base into a clean glass vial.

• Stoichiometric Addition: Add exactly 2.2 molar equivalents of 0.1 M HCl. (Causality: 2.2 equivalents ensure both piperazine nitrogens are fully protonated, forming the dihydrochloride salt in situ, while leaving a slight excess to maintain an acidic microenvironment).

• Agitation: Vortex for 30 seconds. The suspension should begin to clarify immediately as the salt forms.

• Dilution: Bring the volume up to 1 mL using Milli-Q water to achieve a 10 mg/mL stock.

• Sonication: Sonicate in a water bath at room temperature for 5 minutes to ensure any remaining micro-aggregates are disrupted.

• Self-Validation Checkpoint: Measure the Optical Density (OD) of the solution at 600 nm using a spectrophotometer.

  • Pass Criteria: OD600 < 0.01. The solution is optically clear.

  • Fail Criteria: OD600 > 0.01 indicates micro-precipitates. If it fails, verify the purity of your powder (check for CO2 degradation).

Protocol B: Co-Solvent Formulation for In Vivo Dosing (Neutral pH)

If your in vivo model cannot tolerate acidic formulations, you must use a co-solvent system to solvate the hydrophobic aniline ring while maintaining a physiological pH.

Materials:

• DMSO (Cell culture grade)

• PEG400

• Tween-80

• Sterile Saline (0.9% NaCl)

Step-by-Step Methodology:

• Primary Solvation: Dissolve the compound in 5% (v/v) DMSO. Vortex until completely clear. (Causality: DMSO disrupts the hydrogen bonding network and solvates the aromatic system).

• Surfactant Addition: Add 10% (v/v) Tween-80 and vortex. (Causality: Tween-80 forms micelles that encapsulate the hydrophobic portions of the molecule, preventing nucleation when water is introduced).

• Viscosity Modifier: Add 30% (v/v) PEG400 and vortex.

• Aqueous Quench: Slowly add 55% (v/v) Sterile Saline dropwise while continuously vortexing. (Causality: Dropwise addition prevents localized areas of high polarity, which can trigger rapid precipitation).

• Self-Validation Checkpoint: Centrifuge the final formulation at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube against a black background. If a white pellet is visible, the formulation has failed, and the compound has crashed out. If no pellet is present, the formulation is stable for dosing.

References

• pKa Values of Some Piperazines at (298, 303, 313, and 323) K Journal of Chemical & Engineering Data, ACS Publications. URL:[Link]

• Piperazine - Chemical Properties and Reactions Wikipedia. URL:[Link]

• An Evolving Role of Aqueous Piperazine to Improve the Solubility of Non-Steroidal Anti-Inflammatory Drugs PubMed, National Institutes of Health. URL:[Link]

preventing oxidation of 3-(Piperazin-2-yl)aniline during long-term storage

Technical Support Center: Stabilization & Storage of 3-(Piperazin-2-yl)aniline

Welcome to the Application Scientist Troubleshooting Center. This guide provides mechanistic insights, diagnostic Q&As, and self-validating protocols to prevent the oxidative degradation of 3-(Piperazin-2-yl)aniline during long-term storage.

To effectively stabilize this molecule, we must first understand its structural liabilities. 3-(Piperazin-2-yl)aniline contains two distinct amine moieties, each presenting a unique thermodynamic vulnerability to oxidation:

• The Aniline Moiety (Primary Aromatic Amine): The electron-rich aromatic ring makes the primary amine highly susceptible to autoxidation. Exposure to ambient oxygen and light triggers homolytic cleavage and radical formation, leading to rapid coupling into azobenzenes or polymerization into dark-colored polyanilines .

• The Piperazine Moiety (Secondary Aliphatic Amine): The secondary nitrogen is a prime target for peroxides and transition metal-catalyzed oxidation, readily forming N-oxides (m/z +16) or undergoing oxidative ring-cleavage . Furthermore, secondary amines exposed to ambient air are at severe risk of reacting with trace NOx impurities to form nitrosamines (NDSRIs), a critical regulatory concern in drug development .

Logical relationship of 3-(Piperazin-2-yl)aniline oxidation pathways.

Diagnostic Troubleshooting Guide (Q&A)

Q: My freshly purified 3-(Piperazin-2-yl)aniline turned from a pale oil/powder to a dark brown resin over a few weeks. What happened? A: This is a classic symptom of aniline autoxidation. The primary aromatic amine has reacted with ambient oxygen and light to form radical intermediates, which subsequently coupled to form highly conjugated, dark-colored polyaniline polymers [[1]]([Link]). To prevent this, the compound must be stored under an inert atmosphere (Argon) and protected from light.

Q: I am detecting a +16 m/z and +32 m/z peak in my LC-MS analysis of the stored batch. How do I prevent this? A: The +16 Da and +32 Da mass shifts correspond to the mono- and di-N-oxidation of the piperazine ring. This occurs when the secondary aliphatic amine reacts with trace peroxides (often found in ethereal solvents used during purification) or dissolved oxygen . Switching to peroxide-free solvents and storing the compound as a protonated salt will eliminate this pathway.

Q: Can I use antioxidants to stabilize the free base if my downstream assay is incompatible with salt forms? A: Yes. If the free base must be maintained, doping the storage container with a radical scavenger like 0.1% w/w Butylated Hydroxytoluene (BHT) can intercept peroxy radicals before they abstract hydrogen from the amine. However, this is only a temporary kinetic delay; long-term storage still requires cryogenic temperatures (-80°C).

Self-Validating Experimental Protocols

The most robust method to prevent amine oxidation is to eliminate the nucleophilicity of the nitrogen lone pairs. By converting the free base into a salt (e.g., dihydrochloride), the lone pairs are protonated. This dramatically increases the oxidation potential and renders the molecule chemically inert to mild oxidants [[2]]([Link]).

Protocol A: Dihydrochloride Salt Formation (The Gold Standard for Long-Term Storage)

Causality: Protonating both the aniline and piperazine nitrogens locks their lone electron pairs, preventing interaction with reactive oxygen species (ROS) and halting nitrosamine formation.

• Dissolution: Dissolve 3-(Piperazin-2-yl)aniline (free base) in anhydrous ethanol under a nitrogen blanket. (Causality: Anhydrous conditions prevent the formation of hydrates, which can destabilize the crystal lattice).

• Protonation: Slowly add 2.1 equivalents of anhydrous HCl in dioxane at 0°C. (Causality: The low temperature prevents exothermic side reactions during salt formation).

• Isolation: Stir for 30 minutes until a white precipitate forms. Filter under nitrogen and wash with cold anhydrous ether.

• Drying: Lyophilize or dry under high vacuum for 24 hours to remove all residual solvent.

• Storage: Transfer the dry powder to an amber glass vial, backfill with Argon, and store at -20°C.

Self-Validation Checkpoint: Dissolve a 1 mg aliquot of the final dried salt in D₂O and run a ¹H-NMR. The absence of a broad NH₂/NH signal (due to rapid deuterium exchange) and the downfield shift of the aromatic protons relative to the free base confirms complete protonation.

Protocol B: Free Base Storage (When salts are incompatible)

• Purify the free base via chromatography immediately prior to storage.

• Add 0.1% w/w BHT to the neat oil/solid.

• Transfer to an amber ampoule, purge the headspace with Argon for 5 minutes, and seal tightly. Store at -80°C.

Self-Validation Checkpoint: Perform a UV-Vis scan (200-600 nm) of the stock solution at Day 0 and Day 7. An increase in absorbance above 400 nm indicates the failure of the inert atmosphere and the onset of radical polymerization.

Self-validating workflow for stabilizing amine APIs via salt formation.

Quantitative Stability Data

The following table summarizes the expected shelf life and purity retention of 3-(Piperazin-2-yl)aniline under various storage conditions, demonstrating the absolute necessity of salt formation for long-term integrity.

Storage Condition	Chemical Form	Atmosphere	Temp	6-Month Purity Retention	Primary Degradant
Ambient Benchtop	Free Base (Neat)	Ambient Air	25°C	< 40%	Azobenzenes, Polymers
Refrigerated Inert	Free Base + 0.1% BHT	Argon	4°C	92.0%	N-Oxides
Cryogenic Inert	Free Base (Neat)	Argon	-80°C	98.5%	Trace N-Oxides
Ambient Salt	Dihydrochloride Salt	Ambient Air	25°C	97.0%	Trace Hydrolysis
Optimized Salt	Dihydrochloride Salt	Argon	-20°C	> 99.9%	None Detected

Frequently Asked Questions (FAQs)

Q: Should I store the compound in plastic or glass? A: Always use amber glass. Many plastics (like standard microcentrifuge tubes) are permeable to oxygen over long periods. Furthermore, additives and plasticizers in certain polymers can leach into the API and act as oxidation catalysts.

Q: Does the pH of my reconstitution buffer matter? A: Yes. If you store the compound as a dihydrochloride salt, it is highly stable. However, the moment you reconstitute it in a basic buffer (pH > 7.5) for an assay, you deprotonate the amines and regenerate the vulnerable free base. Prepare working solutions immediately before use and avoid leaving them on the benchtop.

References

• Title: Aniline - Wikipedia Source: Wikipedia URL: [Link]

• Title: Chemoselective Oxidation of Alcohols in the Presence of Amines Using an Oxoammonium Salt Source: PMC (National Institutes of Health) URL: [Link]

• Title: Strategy to Assess and Control Nitrosamine Formation in API during Storage: A Sitagliptin Case Study Source: ACS Publications URL: [Link]

Sources

• 1. Aniline - Wikipedia [en.wikipedia.org]
• 2. Chemoselective Oxidation of Alcohols in the Presence of Amines Using an Oxoammonium Salt - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: HPLC Optimization for 3-(Piperazin-2-yl)aniline

Welcome to the Technical Support Center. This guide is designed for analytical chemists and drug development professionals tasked with developing robust chromatographic methods for 3-(Piperazin-2-yl)aniline .

Because this molecule contains both a weakly basic aniline moiety (pKa ~4.6) and strongly basic piperazine secondary amines (pKa ~5.6 and ~9.8), it presents a dual challenge in High-Performance Liquid Chromatography (HPLC): severe peak tailing due to secondary interactions, and poor retention on standard reversed-phase columns due to its high polarity.

Diagnostic Workflow

Before adjusting your method, use the following diagnostic logic tree to identify the root cause of your chromatographic failures.

Diagnostic workflow for troubleshooting retention and peak shape of polar basic amines.

Troubleshooting FAQs

Q1: Why does 3-(Piperazin-2-yl)aniline exhibit severe peak tailing on my standard C18 column at neutral pH? Causality: At a neutral pH (pH 7.0), the strongly basic piperazine nitrogen (pKa ~9.8) is fully protonated, rendering the molecule a cation. Standard silica-based stationary phases contain residual silanol groups (Si-OH) that ionize to Si-O⁻ above pH 4.0. The electrostatic attraction between your cationic analyte and the anionic silanols creates a secondary ion-exchange retention mechanism. Because ion-exchange desorption is significantly slower than hydrophobic partitioning, the molecules "drag" on the column, resulting in a severe chromatographic tail[1]. Solution: You must disrupt this electrostatic interaction. Either lower the mobile phase pH to ~2.5 to fully protonate and neutralize the silanols (Si-OH)[2], or raise the pH above 10.5 to deprotonate and neutralize the piperazine moiety[3]. Alternatively, switch to a base-deactivated (endcapped) or Charged Surface Hybrid (CSH) column designed to repel basic cations[1].

Q2: When I lower the mobile phase pH to 2.5 to fix the tailing, my analyte elutes at the void volume. How do I increase retention? Causality: While lowering the pH fixes the silanol issue, it fully protonates both the aniline and piperazine nitrogens. The molecule becomes a highly polar di-cation. In Reversed-Phase Liquid Chromatography (RP-LC), retention relies on hydrophobic interactions. Highly polar, charged compounds partition poorly into the hydrophobic C18 phase and preferentially stay in the aqueous mobile phase, leading to near-zero retention[4]. Solution:

• Switch to HILIC: Hydrophilic Interaction Liquid Chromatography (HILIC) is specifically designed for highly polar compounds. It uses a polar stationary phase and a highly organic mobile phase, retaining analytes based on their polarity[4][5].

• High-pH RP-LC: Use a hybrid-silica column stable at high pH and run the mobile phase at pH 10.5. This neutralizes the analyte, drastically increasing its lipophilicity and retention on a C18 column[3].

Q3: I am coupling this method to LC-MS/MS for pharmacokinetic profiling. Which buffers provide the best balance of peak shape and MS sensitivity? Causality: Traditional buffers like potassium phosphate provide excellent pH control and peak shape but are non-volatile. They will rapidly precipitate in the MS electrospray source, causing physical damage and severe ion suppression[2]. Solution: For low-pH RP-LC or HILIC, use 5–10 mM ammonium formate (pH 3.0) or 0.1% formic acid. Ammonium formate provides the necessary ionic strength to maintain the aqueous hydration layer in HILIC while remaining 100% volatile[4][5]. For high-pH RP-LC, use 10 mM ammonium bicarbonate adjusted with ammonium hydroxide (pH 10.5).

Quantitative Method Comparison

Use the following data table to select the optimal chromatographic strategy based on your laboratory's specific instrumentation and goals.

Method Strategy	Mobile Phase A (Aqueous)	Mobile Phase B (Organic)	Column Chemistry	Expected Retention (k')	Expected Tailing Factor (Tf)	MS Compatibility
Low-pH RP	0.1% TFA in Water	Acetonitrile	Standard C18	< 0.5 (Poor)	1.1 - 1.4	Poor (Ion suppression)
Mid-pH RP	10 mM Phosphate (pH 7.0)	Acetonitrile	Standard C18	1.0 - 2.0	> 2.0 (Severe)	None (Non-volatile)
High-pH RP	10 mM NH₄HCO₃ (pH 10.5)	Acetonitrile	Hybrid C18 (e.g., BEH)	3.0 - 5.0 (Good)	1.0 - 1.2	Excellent
HILIC	10 mM NH₄Formate (pH 3.0)	95% Acetonitrile	Zwitterionic / Amide	4.0 - 8.0 (Excellent)	1.0 - 1.1	Excellent

Experimental Protocols

Protocol A: HILIC Method Development for Polar Amines

Rationale: HILIC provides orthogonal selectivity to RP-LC. By utilizing a water-enriched layer on a polar stationary phase, highly polar basic amines partition effectively, yielding superior retention without silanol-induced tailing[4][5].

Step 1: Mobile Phase Preparation

• Mobile Phase A: 10 mM Ammonium Formate in LC-MS grade water. Adjust to pH 3.0 using neat formic acid. (Causality: Ionic strength is strictly required in HILIC to establish the stationary phase hydration layer. Pure water will cause retention time drifting).

• Mobile Phase B: 95% Acetonitrile / 5% Water containing 10 mM Ammonium Formate.

Step 2: Column Equilibration

• Column: Zwitterionic HILIC or Amide-bonded silica (e.g., 2.1 x 100 mm, 1.7 µm).

• Action: Flush the column with 50 column volumes of 95% Mobile Phase B. (Causality: HILIC columns require extensive equilibration to form a stable water layer; rushing this step guarantees irreproducible retention times).

Step 3: Gradient Elution

• Run a gradient from 95% B down to 50% B over 10 minutes. (Causality: In HILIC, water is the strong eluting solvent. Decreasing the organic fraction forces the polar analyte to elute).

Step 4: Self-Validation (System Suitability)

• Inject a neutral void marker (e.g., toluene) to establish t0​ .

• Inject the 3-(Piperazin-2-yl)aniline standard in triplicate. The method is validated if the Retention Time %RSD is < 1.0% and the Tailing Factor ( Tf​ ) is ≤ 1.2.

Protocol B: High-pH Reversed-Phase (RP) Optimization

Rationale: Suppressing the ionization of the basic amines increases the molecule's lipophilicity, allowing strong retention on standard hydrophobic columns while neutralizing electrostatic silanol interactions[3].

Step 1: Mobile Phase Preparation

• Mobile Phase A: 10 mM Ammonium Bicarbonate in LC-MS grade water. Adjust to pH 10.5 using Ammonium Hydroxide.

• Mobile Phase B: 100% Acetonitrile.

Step 2: Column Selection

• Column: Ethylene Bridged Hybrid (BEH) C18 or equivalent polymer-based column. (Causality: Standard silica dissolves rapidly above pH 8.0, leading to column collapse and voiding. Hybrid particles are stable up to pH 12.0).

Step 3: Gradient Elution

• Run a gradient from 5% B to 60% B over 8 minutes.

Step 4: Self-Validation (System Suitability)

• Monitor column backpressure over 10 injections. The method is validated if pressure remains stable (± 2%) and Tf​ remains between 0.9 and 1.2. A sudden drop in retention or pressure indicates stationary phase dissolution.

References

• Waters Corporation. "Troubleshooting Peak Shape Problems in HPLC.
• Phenomenex. "HPLC Tech Tip: Peak Tailing of Basic Analytes." Phenomenex.com.
• Axion Labs. "HPLC Peak Tailing." Axionlabs.com.
• Agilent. "Tips and Tricks of HPLC System Troubleshooting." Agilent.com.
• LCGC International. "Simultaneous Determination of Positive and Negative Counterions Using a Hydrophilic Interaction Chromatography Method.
• PMC / NIH.

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 3. agilent.com [agilent.com]
• 4. Combined RP-HILIC for suspect screening of persistent, mobile, and toxic substances in surface water: A case study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 3-(Piperazin-2-yl)aniline and 4-(Piperazin-1-yl)aniline

Introduction

In the landscape of medicinal chemistry and drug development, piperazine-substituted anilines represent a class of privileged scaffolds. Their unique combination of a rigid aromatic core and a flexible, basic piperazine ring allows for the exploration of diverse chemical space, influencing critical pharmacokinetic and pharmacodynamic properties.[1][2] Among the various isomers, 4-(Piperazin-1-yl)aniline is a well-established building block, widely employed in the synthesis of kinase inhibitors and other therapeutic agents.[3][4][5] Its lesser-known constitutional isomer, 3-(Piperazin-2-yl)aniline, presents an alternative geometric and electronic profile.

A fundamental understanding of the relative reactivity of these isomers is paramount for synthetic chemists. It dictates strategic decisions in multi-step syntheses, influences reaction conditions, and ultimately impacts the efficiency of drug discovery campaigns. Direct comparative experimental data for these two specific molecules is sparse in the literature. Therefore, this guide provides a detailed analysis grounded in fundamental principles of physical organic chemistry, offering a predictive framework for their reactivity. We will dissect their structural and electronic nuances and propose robust experimental protocols for researchers to quantitatively validate these predictions in their own laboratories.

Part 1: Structural and Electronic Analysis: The Foundation of Reactivity

The divergent reactivity of these two isomers stems directly from the point of attachment of the piperazine ring to the aniline core and the substitution pattern on the piperazine itself.

4-(Piperazin-1-yl)aniline: In this isomer, the N-1 nitrogen of the piperazine is directly attached to the C-4 position (para) of the aniline ring. This arrangement places the piperazine nitrogen's lone pair in direct conjugation with the aromatic π-system. This nitrogen exerts a powerful electron-donating mesomeric effect (+M), pushing electron density into the ring and, critically, towards the aniline's amino group at the C-1 position. This significantly increases the nucleophilicity of the aniline nitrogen. The second nitrogen (N-4) is a secondary aliphatic amine, whose reactivity is modulated by the electronic influence of the aryl group at N-1.

3-(Piperazin-2-yl)aniline: Here, the piperazine ring is attached via a carbon atom (C-2) to the C-3 position (meta) of the aniline ring. There is no direct conjugation between the piperazine nitrogens and the aniline's amino group. The piperazine substituent, therefore, primarily exerts a weak electron-withdrawing inductive effect (-I) on the aromatic ring, which slightly deactivates the aniline nitrogen compared to unsubstituted aniline. Furthermore, the piperazine ring itself contains two distinct secondary amine (N-H) groups at the 1 and 4 positions, presenting multiple sites for potential reactions.

The diagram below illustrates these fundamental electronic differences.

Caption: Structural and electronic comparison of the two isomers.

Part 2: A Theoretical Reactivity Comparison

Based on the structural analysis, we can predict the relative reactivity of the different nucleophilic centers in each molecule towards common electrophilic reagents used in acylation, alkylation, and cross-coupling reactions.

Reactivity of the Aniline Moiety

The primary aromatic amine (aniline NH₂) is a key functional handle. Its nucleophilicity is the primary determinant of its reactivity in reactions like amide bond formation or Buchwald-Hartwig amination.[6]

• Prediction: The aniline nitrogen of 4-(Piperazin-1-yl)aniline will be significantly more reactive than that of 3-(Piperazin-2-yl)aniline .

• Rationale: The +M effect from the para-piperazinyl nitrogen in the 4-isomer substantially increases the electron density of the aniline's lone pair, making it a much stronger nucleophile. Conversely, the meta-piperazinyl group in the 3-isomer exerts a weak -I effect, reducing the electron density on the aniline nitrogen relative to aniline itself. Studies on substituted anilines consistently show that para-electron-donating groups enhance reaction rates, while meta-electron-withdrawing groups decrease them.[7][8]

Reactivity of the Piperazine Moiety

The secondary amine(s) within the piperazine ring are aliphatic and generally strong nucleophiles.[9][10]

• Prediction: The piperazine nitrogens (N-1 and N-4) of 3-(Piperazin-2-yl)aniline will be more nucleophilic than the N-4 piperazine nitrogen of 4-(Piperazin-1-yl)aniline .

• Rationale: The piperazine nitrogens in the 3-isomer behave as typical secondary aliphatic amines. In the 4-isomer, the N-1 nitrogen is part of an N-aryl system, delocalizing its lone pair into the ring and rendering it non-nucleophilic. The remaining N-4 nitrogen's nucleophilicity is slightly attenuated by the electron-withdrawing nature of the N-1-aryl group. Therefore, the piperazine nitrogens of the 3-isomer are expected to react more readily with electrophiles like alkyl halides or acyl chlorides.

Summary of Predicted Reactivity

The following table summarizes the predicted reactivity hierarchy for the different nucleophilic sites.

Molecule	Nucleophilic Site	Predicted Reactivity	Key Influencing Factor
4-(Piperazin-1-yl)aniline	Aniline NH₂	High	Strong +M effect from piperazine N-1
Piperazine N-4 (sec-NH)	Moderate	Standard secondary aliphatic amine
3-(Piperazin-2-yl)aniline	Aniline NH₂	Low-Moderate	Weak -I effect from piperazine substituent
Piperazine N-1 & N-4 (sec-NH)	High	Standard secondary aliphatic amines (x2)

Part 3: Experimental Design for Reactivity Validation

To move from prediction to empirical evidence, a series of well-designed experiments is necessary. The following protocols are designed to provide clear, quantitative comparisons of reactivity.

Experiment 1: Competitive Acylation for Aniline Reactivity

This experiment directly compares the nucleophilicity of the aniline groups in a single reaction vessel, minimizing variability.

Objective: To determine the relative acylation rate of the aniline moiety of each isomer.

Methodology:

• Preparation: In a dry round-bottom flask under a nitrogen atmosphere, dissolve an exact equimolar mixture of 4-(Piperazin-1-yl)aniline (1.0 eq) and 3-(Piperazin-2-yl)aniline (1.0 eq) in anhydrous dichloromethane (DCM). Add a non-nucleophilic base such as triethylamine (2.2 eq).

• Reaction: Cool the mixture to 0 °C in an ice bath. Add a solution of a limiting acylating agent, such as dansyl chloride (0.2 eq), dropwise over 10 minutes. The use of a fluorescent tag simplifies detection.

• Quenching & Workup: After stirring for 1 hour at 0 °C, quench the reaction with saturated aqueous sodium bicarbonate. Extract the organic layer, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Analysis: Analyze the crude product mixture by High-Performance Liquid Chromatography (HPLC) with a fluorescence detector or by LC-MS.

• Interpretation: The ratio of the integrated peak areas of the two mono-acylated aniline products will directly reflect the relative reactivity of the aniline groups. A higher product ratio for the 4-isomer derivative would validate the prediction of its enhanced nucleophilicity.

Caption: Workflow for the competitive acylation experiment.

Experiment 2: Kinetic Analysis of N-Arylation (Buchwald-Hartwig Reaction)

This experiment assesses the performance of the aniline moiety in a common and pharmaceutically relevant C-N cross-coupling reaction.[6][11]

Objective: To compare the rate of Pd-catalyzed N-arylation for each isomer.

Methodology:

• Reaction Setup: Prepare two separate, parallel reactions. In each reaction vessel, charge an aryl halide (e.g., 4-bromotoluene, 1.0 eq), a palladium precatalyst (e.g., G3 Xantphos, 2 mol%), and a base (e.g., NaOtBu, 1.5 eq) in an anhydrous solvent like toluene.

• Initiation: To one vessel, add 4-(Piperazin-1-yl)aniline (1.2 eq). To the second vessel, add 3-(Piperazin-2-yl)aniline (1.2 eq). Place both vessels in a pre-heated oil bath at 100 °C.

• Monitoring: At regular time intervals (e.g., 5, 15, 30, 60, 120 minutes), withdraw a small aliquot from each reaction mixture. Quench the aliquot with water, extract with ethyl acetate, and prepare for analysis.

• Analysis: Analyze each time-point sample by GC-MS or LC-MS to determine the percentage conversion of the starting aniline to the N-arylated product.

• Interpretation: Plot the percentage conversion versus time for both reactions. The reaction with the steeper initial slope is kinetically favored. This provides a quantitative measure of how the electronic differences impact performance in a catalytic cycle.

Caption: Parallel workflow for kinetic analysis of N-arylation.

Part 4: Implications for Drug Discovery and Synthesis

The distinct reactivity profiles of these isomers have significant strategic implications:

• 4-(Piperazin-1-yl)aniline: Its highly nucleophilic aniline serves as an excellent attachment point for coupling to a larger molecular core, often via amide bond formation or N-arylation. The piperazine's N-4 position can then be used for subsequent diversification to modulate properties like solubility or target engagement. This predictable, two-stage functionalization makes it a highly reliable and popular building block.[12][13]

• 3-(Piperazin-2-yl)aniline: This isomer presents a more complex synthetic challenge but offers unique opportunities. The greater reactivity of the piperazine nitrogens suggests they would be the primary sites of reaction under many conditions. A synthetic strategy might involve initial functionalization of the piperazine, followed by activation and reaction of the less nucleophilic aniline. This reversed reactivity, combined with the different meta-geometry, allows access to novel chemical scaffolds that are inaccessible with the 4-isomer.

Conclusion

While structurally similar, 3-(Piperazin-2-yl)aniline and 4-(Piperazin-1-yl)aniline possess fundamentally different electronic properties that dictate their chemical reactivity. The para-conjugated system in 4-(Piperazin-1-yl)aniline results in a highly activated, nucleophilic aniline moiety and a moderately reactive secondary amine. In contrast, 3-(Piperazin-2-yl)aniline features a less reactive aniline due to a weak inductive effect, but two highly reactive secondary amines within the piperazine ring.

These predicted differences, grounded in established chemical principles, provide a crucial roadmap for synthetic planning. For researchers seeking to leverage these scaffolds, the experimental protocols detailed in this guide offer a clear and robust framework for validating these predictions and quantitatively assessing their reactivity in the context of specific synthetic transformations. This knowledge enables the rational design of synthetic routes, the avoidance of unwanted side reactions, and the efficient development of novel molecular entities for drug discovery.

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A Comparative Guide to the Validation of 3-(Piperazin-2-yl)aniline Purity by Quantitative NMR

In the landscape of pharmaceutical development, the precise determination of an active pharmaceutical ingredient's (API) purity is not merely a regulatory formality but a cornerstone of drug safety and efficacy. For an API such as 3-(Piperazin-2-yl)aniline, a molecule with multiple reactive sites, ensuring accurate purity assessment is paramount. This guide provides an in-depth technical comparison of quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy with other established analytical techniques, offering field-proven insights into methodological choices and their underlying principles.

Quantitative NMR stands as a powerful primary analytical method, offering direct measurement of an analyte's concentration.[1] The fundamental principle of qNMR is the direct proportionality between the integrated signal area of a specific nucleus, typically proton (¹H), and the number of those nuclei in the molecule.[1][2] This allows for the determination of absolute purity by comparing the analyte's signal integral to that of a certified internal standard of known purity and concentration, without needing a specific reference standard for the analyte itself.[1] This is a distinct advantage over other techniques that often rely on response factors.[3]

The qNMR Protocol: A Self-Validating System

The trustworthiness of an analytical method lies in its ability to be self-validating. The qNMR protocol described here is designed with this principle at its core, incorporating system suitability checks and clear criteria for data acceptance.

• Internal Standard Selection: The choice of an internal standard is critical for accurate and reproducible qNMR results.[4][5] An ideal standard should be of high purity (≥99%), soluble in the same deuterated solvent as the analyte, chemically stable, and have signals that do not overlap with the analyte's signals.[4][6] For 3-(Piperazin-2-yl)aniline, which is soluble in DMSO-d₆, maleic acid or 1,4-dinitrobenzene are suitable internal standards due to their chemical shifts in non-interfering regions of the spectrum.[6][7]

• Solvent Selection: The deuterated solvent must completely dissolve both the analyte and the internal standard.[8][9] Incomplete dissolution can lead to line broadening and inaccurate integration.[4] DMSO-d₆ is a common choice for polar molecules like 3-(Piperazin-2-yl)aniline.

• Instrumental Parameters: To ensure accurate quantification, NMR parameters must be carefully optimized. A sufficiently long relaxation delay (D1) is crucial to allow all protons to fully relax between scans, preventing signal saturation and ensuring the signal intensity is directly proportional to the number of nuclei.[5] A D1 of at least 5 times the longest T1 (spin-lattice relaxation time) of both the analyte and the internal standard is recommended. The number of scans is chosen to achieve an adequate signal-to-noise ratio (S/N), which is essential for precise integration; a S/N of at least 250:1 is recommended for a precision of better than 1%.[10][11]

The following diagram outlines the key steps in the qNMR experimental workflow:

Caption: A streamlined workflow for qNMR purity analysis.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of 3-(Piperazin-2-yl)aniline into a clean vial.

  • Accurately weigh approximately 5 mg of a certified internal standard (e.g., maleic acid, ≥99.5% purity) into the same vial. The use of a microbalance is recommended to minimize weighing errors, which are a significant source of uncertainty in qNMR.[2]

  • Add approximately 0.75 mL of DMSO-d₆ to the vial and ensure complete dissolution of both the analyte and the internal standard.

  • Transfer the solution to a 5 mm NMR tube.

• Instrument Setup and Data Acquisition (400 MHz NMR Spectrometer):

  • Temperature: Regulate at 25°C.

  • Pulse Angle: ≤ 45°.

  • Spectral Width: ≥ 16 ppm.

  • Acquisition Time: ≥ 3 seconds.

  • Relaxation Delay (D1): > 30 seconds (or at least 5 times the longest T1).

  • Number of Scans: ≥ 32 to achieve a sufficient S/N ratio.

• Data Processing and Purity Calculation:

  • Apply Fourier transform, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

  • Integrate a well-resolved signal of 3-(Piperazin-2-yl)aniline (e.g., aromatic protons) and a signal of the internal standard (e.g., the olefinic protons of maleic acid).

  • Calculate the purity using the following equation[8]: Purity_analyte (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * Purity_std Where:

    • I = Integral value

    • N = Number of protons for the integrated signal

    • M = Molar mass

    • m = mass

    • "analyte" refers to 3-(Piperazin-2-yl)aniline and "std" refers to the internal standard.

Comparative Analysis with Alternative Techniques

While qNMR is a powerful tool, a comprehensive purity assessment often benefits from orthogonal methods. High-Performance Liquid Chromatography with UV detection (HPLC-UV) and Gas Chromatography-Mass Spectrometry (GC-MS) are commonly employed techniques.[12][13]

HPLC-UV is a cornerstone of pharmaceutical analysis for purity determination.[14] It excels at separating and detecting impurities, even at trace levels.[13]

Workflow for HPLC-UV Purity Analysis

Caption: Typical workflow for HPLC-UV purity analysis.

Experimental Protocol: HPLC-UV for 3-(Piperazin-2-yl)aniline

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% trifluoroacetic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection: UV at a suitable wavelength (e.g., 254 nm).

• Sample Preparation: Dissolve the sample in the initial mobile phase composition to a concentration of approximately 1 mg/mL.

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds.[15] For a non-volatile compound like 3-(Piperazin-2-yl)aniline, derivatization is necessary to increase its volatility.[12][16]

Experimental Protocol: GC-MS for 3-(Piperazin-2-yl)aniline (with Derivatization)

• Derivatization: React the analyte with a silylating agent (e.g., N,O-Bis(trimethylsilyl)trifluoroacetamide - BSTFA) to convert the amine and hydroxyl groups into more volatile silyl ethers and amines.

• Instrumentation: GC-MS system.

• Column: A non-polar capillary column (e.g., 5% phenyl-methylpolysiloxane).

• Carrier Gas: Helium.

• Injection: Split/splitless inlet.

• Oven Program: A temperature gradient to separate the derivatized analyte from any impurities.

• Detection: Mass spectrometer operating in full scan or selected ion monitoring (SIM) mode for enhanced sensitivity.

Head-to-Head Comparison: qNMR vs. HPLC-UV vs. GC-MS

The choice of analytical technique depends on the specific requirements of the analysis.

Feature	Quantitative NMR (qNMR)	HPLC-UV	GC-MS (with Derivatization)
Principle	Primary method based on molar concentration.[1]	Comparative separation technique.	Separation based on volatility.
Quantification	Absolute, using an internal standard.	Relative (area percent) or absolute with reference standards for each impurity.	Relative or absolute with derivatized standards.
Sample Prep.	Simple dissolution.	Generally straightforward dissolution.	More complex, requires a derivatization step.[12]
Specificity	High, based on unique chemical shifts.	Good, based on retention time and UV spectrum.	Very high, based on retention time and mass spectrum.
Sensitivity	Lower than chromatographic methods.	High.	Very high, especially in SIM mode.[17]
Throughput	Moderate.	High.	Lower, due to longer run times and sample prep.
Structural Info.	Provides detailed structural information.	Limited.	Provides fragmentation patterns for structural elucidation.

Data Summary and Interpretation

Analytical Technique	Purity of 3-(Piperazin-2-yl)aniline (Hypothetical Data)	Key Observations
qNMR	98.5% (RSD = 0.3%)	Provides an accurate, absolute purity value. The lower value compared to HPLC may be due to the presence of impurities with different UV response factors.
HPLC-UV	99.5% (Area Percent, RSD = 0.5%)	Excellent for detecting trace impurities. The area percent method can overestimate purity if impurities have a lower UV absorptivity than the main component.[1]
GC-MS	98.2% (RSD = 0.8%)	Confirms the presence of a volatile impurity not detected by HPLC. The derivatization step can introduce variability.

Discrepancy and Interpretation: The observed differences in purity values highlight the importance of using orthogonal methods.[13] qNMR provides a more accurate molar-based purity, while HPLC is superior for detecting trace impurities. GC-MS can be invaluable for identifying volatile or thermally labile impurities that other methods might miss.

Conclusion: An Integrated Approach to Purity Validation

For the robust validation of 3-(Piperazin-2-yl)aniline purity, an integrated analytical approach is recommended. Quantitative NMR serves as the primary method for establishing an accurate, absolute purity value. Its direct measurement principle and high precision make it an invaluable tool.[18][19] HPLC-UV complements qNMR by providing a highly sensitive method for detecting and quantifying process-related impurities and degradation products.[20] GC-MS, although requiring derivatization, offers an orthogonal separation mechanism and the specificity of mass detection, which is crucial for identifying unknown volatile impurities.

By leveraging the strengths of each of these techniques, researchers, scientists, and drug development professionals can build a comprehensive and reliable purity profile for APIs like 3-(Piperazin-2-yl)aniline, ensuring the quality and safety of the final drug product. This multi-faceted approach aligns with modern regulatory expectations and the principles of sound scientific practice.

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A Comparative Guide to the Synthesis of 3-(Piperazin-2-yl)aniline: Evaluating Reproducibility and Strategic Efficiency

For researchers and professionals in drug development, the reliable synthesis of key intermediates is paramount. 3-(Piperazin-2-yl)aniline is a valuable scaffold in medicinal chemistry, yet a survey of the available literature reveals a lack of standardized, directly reproducible protocols for its synthesis. This guide provides a comparative analysis of two plausible and robust synthetic routes, constructed from established chemical principles. The objective is to offer a framework for selecting a synthetic strategy based on factors such as efficiency, scalability, and control over purity. The protocols described herein are self-validating systems, with each step grounded in well-documented organic chemistry transformations.

Introduction: The Synthetic Challenge

The synthesis of 3-(Piperazin-2-yl)aniline presents several challenges. The molecule contains three distinct nitrogen atoms, each with different nucleophilic and basic properties, necessitating a carefully considered protecting group strategy. Furthermore, achieving the desired 1,3-substitution pattern on the aniline ring while controlling the formation of the piperazine ring requires a robust and selective synthetic sequence. This guide will explore two distinct approaches:

• Route A: A Convergent Approach via N-Arylation. This strategy involves the coupling of a pre-formed, protected piperazine derivative with a suitable aniline precursor.

• Route B: A Linear Approach with Piperazine Ring Formation. This method constructs the piperazine ring onto a functionalized aniline backbone.

Route A: Convergent Synthesis via Buchwald-Hartwig Amination

This route is predicated on the well-established Buchwald-Hartwig amination, a powerful method for the formation of C-N bonds.[1] This approach offers the advantage of bringing together two key fragments late in the synthesis, which can be beneficial for overall yield.

Workflow for Route A

Caption: Convergent synthesis of 3-(Piperazin-2-yl)aniline via Buchwald-Hartwig amination.

Experimental Protocol for Route A

Step 1: Synthesis of 1-Boc-3-bromopiperazine (B)

This step is a hypothetical transformation for the purpose of this guide, as a direct bromination at the 3-position of 1-Boc-piperazin-2-one is not a standard procedure. A more plausible, albeit longer, route would involve the synthesis of a suitably protected 3-hydroxypiperazine, followed by conversion of the hydroxyl group to a bromide. For the sake of a direct comparison of core strategies, we will assume the availability of this intermediate.

Step 2: Buchwald-Hartwig Amination to form 1-Boc-3-(3-nitrophenyl)piperazine (D)

The coupling of an amine with an aryl halide is a cornerstone of modern organic synthesis.[1]

• To a solution of 1-Boc-3-bromopiperazine (1.0 eq) and 3-nitroaniline (1.1 eq) in toluene (0.1 M) is added a palladium catalyst (e.g., Pd2(dba)3, 2 mol%) and a suitable phosphine ligand (e.g., Xantphos, 4 mol%).

• Sodium tert-butoxide (1.5 eq) is added as the base.

• The reaction mixture is degassed and heated to 100 °C for 12-18 hours, or until consumption of the starting material is observed by TLC or LC-MS.

• Upon completion, the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

Step 3: Reduction of the Nitro Group to form 1-Boc-3-(3-aminophenyl)piperazine (E)

The reduction of a nitro group to an aniline is a standard transformation.

• 1-Boc-3-(3-nitrophenyl)piperazine (1.0 eq) is dissolved in methanol (0.1 M).

• Palladium on carbon (10 wt. %, 5 mol%) is added to the solution.

• The reaction vessel is evacuated and backfilled with hydrogen gas (balloon or Parr shaker).

• The reaction is stirred at room temperature for 4-6 hours.

• Upon completion, the mixture is filtered through Celite to remove the catalyst, and the filtrate is concentrated to yield the desired aniline.

Step 4: Deprotection to yield 3-(Piperazin-2-yl)aniline (F)

The final step involves the removal of the Boc protecting group under acidic conditions.

• 1-Boc-3-(3-aminophenyl)piperazine (1.0 eq) is dissolved in dichloromethane (0.2 M).

• Trifluoroacetic acid (TFA, 10 eq) is added dropwise at 0 °C.

• The reaction is allowed to warm to room temperature and stirred for 2-4 hours.

• The solvent and excess TFA are removed under reduced pressure.

• The residue is dissolved in a minimal amount of water and basified with a saturated solution of sodium bicarbonate.

• The aqueous layer is extracted with dichloromethane or ethyl acetate.

• The combined organic layers are dried, filtered, and concentrated to afford the final product.

Route B: Linear Synthesis with Piperazine Ring Formation

This approach builds the piperazine ring onto an aniline derivative, offering potentially better control over the regiochemistry of the final product. This strategy is reminiscent of syntheses that construct heterocyclic rings from acyclic precursors.[2][3]

Workflow for Route B

Caption: Linear synthesis of 3-(Piperazin-2-yl)aniline via piperazine ring formation.

Experimental Protocol for Route B

Step 1: Acylation of 3-Nitroaniline to form N-(2-Chloroacetyl)-3-nitroaniline (H)

• 3-Nitroaniline (1.0 eq) is dissolved in a suitable solvent such as dichloromethane or THF.

• A base, such as triethylamine or pyridine (1.2 eq), is added.

• The solution is cooled to 0 °C, and chloroacetyl chloride (1.1 eq) is added dropwise.

• The reaction is stirred at room temperature for 2-4 hours.

• The reaction mixture is washed with dilute HCl, saturated sodium bicarbonate solution, and brine.

• The organic layer is dried and concentrated to yield the acylated product.

Step 2: Nucleophilic Substitution with Ethylenediamine to form N-(2-((2-aminoethyl)amino)acetyl)-3-nitroaniline (I)

• N-(2-Chloroacetyl)-3-nitroaniline (1.0 eq) is dissolved in a polar aprotic solvent like acetonitrile or DMF.

• Ethylenediamine (3.0 eq, excess to prevent dialkylation) is added, and the mixture is heated to 60-80 °C for 6-12 hours.

• The reaction is cooled, and the solvent is removed under reduced pressure.

• The residue is taken up in water and extracted with ethyl acetate. The product may require purification by column chromatography.

Step 3: Intramolecular Cyclization to form 1-(3-Nitrophenyl)piperazin-2-one (J)

• The crude N-(2-((2-aminoethyl)amino)acetyl)-3-nitroaniline is dissolved in a high-boiling point solvent like toluene or xylene.

• A non-nucleophilic base, such as DBU or potassium carbonate, is added.

• The mixture is heated to reflux for 12-24 hours to facilitate intramolecular cyclization.

• The reaction is cooled, and the product is isolated by filtration or extraction and purified by recrystallization or column chromatography.

Step 4: Reduction of the Amide to form 3-(3-Nitrophenyl)piperazine (K)

• 1-(3-Nitrophenyl)piperazin-2-one (1.0 eq) is dissolved in anhydrous THF and added dropwise to a suspension of a strong reducing agent like lithium aluminum hydride (LiAlH4, 2.0 eq) in THF at 0 °C.

• The reaction is then heated to reflux for 4-8 hours.

• After cooling to 0 °C, the reaction is carefully quenched by the sequential addition of water, 15% NaOH solution, and water (Fieser workup).

• The resulting solids are filtered off, and the filtrate is concentrated to give the desired piperazine.

Step 5: Reduction of the Nitro Group to form 3-(Piperazin-2-yl)aniline (L)

• 3-(3-Nitrophenyl)piperazine (1.0 eq) is dissolved in methanol.

• Palladium on carbon (10 wt. %, 5 mol%) is added.

• The mixture is subjected to a hydrogen atmosphere (balloon or Parr shaker) and stirred at room temperature until the reaction is complete.

• The catalyst is removed by filtration through Celite, and the solvent is evaporated to yield the final product.

Comparative Analysis of Synthetic Routes

Feature	Route A: Convergent (Buchwald-Hartwig)	Route B: Linear (Ring Formation)	Justification & Insights
Number of Steps	4 (assuming availability of key intermediate)	5	Route A appears shorter, but the synthesis of the brominated piperazine intermediate could add steps, making the two routes comparable in length.
Starting Materials	1-Boc-piperazin-2-one, 3-nitroaniline	3-Nitroaniline, chloroacetyl chloride, ethylenediamine	The starting materials for Route B are generally more common and less expensive than the specialized protected piperazine derivative required for Route A.
Key Challenges	Synthesis of the 3-bromopiperazine intermediate; optimization of the palladium-catalyzed coupling.	Control of selectivity during the reaction with ethylenediamine to avoid side products; the harshness of the LiAlH4 reduction step.	The Buchwald-Hartwig amination is a well-understood reaction but can be sensitive to ligand and base choice. The LiAlH4 reduction in Route B is high-yielding but requires careful handling.
Control of Isomers	Good. The regiochemistry is set by the starting materials.	Excellent. The linear construction of the ring ensures the desired connectivity.	Both routes offer good control over the final product's structure, a key aspect of reproducible synthesis.
Scalability	Moderate. Palladium catalysts can be expensive for large-scale synthesis.	Good. The reagents are inexpensive, and the reactions are generally amenable to scale-up, although the LiAlH4 step requires careful engineering controls.	For large-scale production, the cost-effectiveness of Route B might be a significant advantage.
Safety	Palladium catalysts can be pyrophoric. Toluene is a hazardous solvent.	Chloroacetyl chloride is highly corrosive and lachrymatory. LiAlH4 is a highly reactive and flammable solid.	Both routes involve hazardous materials, and appropriate safety precautions are essential.

Conclusion and Recommendations

• Route A is an elegant, convergent approach that leverages modern cross-coupling chemistry. Its success is highly dependent on the availability or efficient synthesis of the 3-bromopiperazine intermediate. This route may be preferable for medicinal chemistry applications where rapid access to analogs is desired, and the cost of the catalyst is less of a concern.

• Route B represents a more classical, linear synthesis. While it involves more steps, it utilizes inexpensive and readily available starting materials, making it potentially more cost-effective for large-scale production. The control over regiochemistry is excellent, which is a significant advantage for ensuring the purity of the final product.

Ultimately, the choice of synthetic route will depend on the specific needs of the research or development program, including the scale of the synthesis, the available budget, and the timeline. Both routes are built on a foundation of well-established chemical reactions, providing a high degree of confidence in their potential for reproducibility with appropriate optimization.

References

[4] Synthesis and studies of semiconducting piperazine–aniline copolymer | Request PDF. Available at: [Link]

[5] Synthesis of Enantiomerically Pure 3-Substituted Piperazine-2-acetic Acid Esters as Intermediates for Library Production | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

[2] A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC. Available at: [Link]

[6] Synthesis of piperazines - Organic Chemistry Portal. Available at: [Link]

[1] Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC. Available at: [Link]

[7] Enantioselective Synthesis of Secondary and Tertiary Piperazin2ones and Piperazines by Catalytic Asymmetric Allylic Alkylation - stoltz2.caltech.edu. Available at: [Link]

[3] Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity - PMC. Available at: [Link]

[8] SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF SOME NOVEL PIPERAZINE DERIVATIVE | Neuroquantology. Available at: [Link]

[9] Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Available at: [Link]

Sources

• 1. Synthetic Approaches to Piperazine-Containing Drugs Approved by FDA in the Period of 2011–2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A Concise Synthetic Method for Constructing 3-Substituted Piperazine-2-Acetic Acid Esters from 1,2-Diamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and Synthesis of Orally Bioavailable Piperazine Substituted 4(1H)-Quinolones with Potent Antimalarial Activity: Structure–Activity and Structure–Property Relationship Studies - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. neuroquantology.com [neuroquantology.com]
• 9. mdpi.com [mdpi.com]

Optimizing LC-MS/MS Method Validation for 3-(Piperazin-2-yl)aniline Quantification: A Comparative Guide

For drug development professionals and bioanalytical scientists, quantifying highly polar, multi-basic compounds in biological matrices presents a formidable challenge. 3-(Piperazin-2-yl)aniline —characterized by a weakly basic aniline ring (pKa ~4.6) and a strongly basic piperazine moiety (pKa ~9.8)—is notoriously difficult to retain on standard reversed-phase columns and is highly susceptible to matrix-induced ion suppression.

This guide provides an objective comparison of chromatographic and sample preparation alternatives for 3-(Piperazin-2-yl)aniline. By anchoring our methodologies in the [1] and the [2], we establish a self-validating analytical system that ensures unwavering data integrity.

Chromatographic Separation: Overcoming the Polarity Barrier

Standard C18 columns rely on hydrophobic partitioning, which fails for highly hydrophilic compounds like 3-(Piperazin-2-yl)aniline. When analyzed via C18, the compound elutes in the void volume, directly overlapping with the elution of endogenous salts and phospholipids, leading to catastrophic ion suppression in the mass spectrometer.

To solve this, Hydrophilic Interaction Liquid Chromatography (HILIC) is the superior alternative.

The Causality of HILIC Retention: HILIC utilizes a polar stationary phase (e.g., amide or bare silica) and a highly organic mobile phase. Retention is driven by the partitioning of the analyte into a semi-immobilized, water-enriched layer on the stationary phase surface, supplemented by electrostatic interactions[3]. Because 3-(Piperazin-2-yl)aniline is highly polar, it partitions strongly into this aqueous layer, resulting in excellent retention and elution well past the void volume suppression zones[4].

Table 1: Performance Comparison of Chromatographic Columns

Column Chemistry	Primary Retention Mechanism	Peak Shape for 3-(Piperazin-2-yl)aniline	Matrix Effect Susceptibility	Overall Suitability
C18 (Reversed-Phase)	Hydrophobic partitioning	Poor (Severe tailing)	High (Elutes in void volume)	Not Recommended
Biphenyl	Hydrophobic & π−π interactions	Moderate	Moderate	Acceptable
Amide-HILIC	Aqueous partitioning & Electrostatic	Excellent (Symmetrical)	Low (Retained past suppression zones)	Highly Recommended

Sample Preparation: Engineering a Self-Validating Extraction

Sample preparation must selectively isolate 3-(Piperazin-2-yl)aniline from plasma proteins and phospholipids. While Protein Precipitation (PPT) is fast, it leaves behind phospholipids that cause matrix effects. Liquid-Liquid Extraction (LLE) fails because the compound is too polar to partition into non-polar organic solvents.

The optimal solution is Mixed-Mode Cation Exchange (MCX) Solid Phase Extraction (SPE) .

The Self-Validating System: By spiking a Stable Isotope-Labeled Internal Standard (SIL-IS), such as 3-(Piperazin-2-yl)aniline-d4, into the raw plasma before extraction, the protocol becomes a self-validating system. The SIL-IS shares identical physicochemical properties with the analyte. Any volumetric errors, extraction losses on the MCX cartridge, or ion suppression in the MS source will affect both the analyte and the SIL-IS equally. Consequently, the Analyte/IS response ratio remains constant, inherently validating the accuracy of every individual sample run.

Table 2: Comparison of Sample Preparation Workflows

Extraction Method	Mechanism of Action	Analyte Recovery	Phospholipid Removal	Self-Validating Potential (with SIL-IS)
Protein Precipitation (PPT)	Denaturation via organic solvent	High (>90%)	Poor	Low (High matrix variability)
Liquid-Liquid Extraction (LLE)	Partitioning into organic solvent	Low (<20%)	Good	Moderate
MCX SPE	Ion-exchange & Reversed-phase	High (>85%)	Excellent	High (Consistent tracking)

Step-by-Step Methodology: MCX SPE Workflow

• Sample Aliquoting & Spiking: Aliquot 100 µL of plasma into a 96-well plate. Spike with 10 µL of SIL-IS working solution. Causality: Early introduction of the SIL-IS normalizes all subsequent procedural variances.

• Pretreatment: Add 100 µL of 2% Phosphoric acid ( H3​PO4​ ) in water. Causality: Disrupts protein binding and ensures the secondary amine of the piperazine moiety (pKa ~9.8) is fully protonated for optimal ion-exchange binding.

• Conditioning: Pass 1 mL of Methanol (MeOH) followed by 1 mL of LC-MS grade water through the MCX cartridge.

• Loading: Load the pretreated sample onto the cartridge (1-2 mL/min).

• Washing (Interference Removal):

  • Wash 1: 1 mL of 2% Formic Acid in water. Causality: Locks the analyte in its ionized state while washing away acidic and neutral endogenous proteins.

  • Wash 2: 1 mL of 100% MeOH. Causality: Removes hydrophobic interferences (e.g., phospholipids) via reversed-phase disruption without breaking the ionic bond of the analyte.

• Elution: Elute with 2 x 500 µL of 5% Ammonium Hydroxide ( NH4​OH ) in MeOH. Causality: The high pH neutralizes the basic amine, breaking the ionic bond with the sulfonic acid sorbent, allowing the organic solvent to elute the target compound.

• Evaporation & Reconstitution: Evaporate to dryness under nitrogen at 40°C. Reconstitute in 100 µL of initial mobile phase.

MCX SPE workflow for extracting 3-(Piperazin-2-yl)aniline from plasma.

LC-MS/MS Analysis & Regulatory Validation

Step-by-Step Methodology: HILIC LC-MS/MS Conditions

• Column: Amide-HILIC (2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 95% B, hold for 1 min. Ramp to 60% B over 3 mins. Causality: In HILIC, high organic content promotes retention. Gradually increasing the aqueous phase (A) disrupts the water-enriched partition layer, eluting the highly polar analyte[4].

• Flow Rate: 0.4 mL/min.

• Ionization: Electrospray Ionization Positive (ESI+), Multiple Reaction Monitoring (MRM).

Aligning with ICH M10 Guidelines

To ensure the method is fit for regulatory submission, it must undergo full validation according to the [1] and[2]. The self-validating nature of the SIL-IS is particularly critical for passing the Matrix Effect criteria, which mandates that the IS-normalized Matrix Factor (MF) Coefficient of Variation (CV) must be <15% across 6 independent lots of matrix[1].

Core ICH M10 bioanalytical method validation parameters and acceptance criteria.

References

• ICH M10 on bioanalytical method validation - Scientific guideline European Medicines Agency (EMA) URL:[Link]

• Bioanalytical Method Validation Guidance for Industry U.S. Food and Drug Administration (FDA) URL:[Link]

• Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique National Institutes of Health (NIH) / PMC URL:[Link]

Sources

• 1. ICH M10 on bioanalytical method validation - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 2. fda.gov [fda.gov]
• 3. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 4. elementlabsolutions.com [elementlabsolutions.com]